An In-depth Technical Guide to 4-amino-N-isobutylbenzenesulfonamide: Properties, Synthesis, and Scientific Context
This guide provides a detailed examination of 4-amino-N-isobutylbenzenesulfonamide, a sulfonamide derivative of interest to researchers in medicinal chemistry and drug development. While not as extensively characterized...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a detailed examination of 4-amino-N-isobutylbenzenesulfonamide, a sulfonamide derivative of interest to researchers in medicinal chemistry and drug development. While not as extensively characterized in public literature as its parent compound, sulfanilamide, its chemical properties and behavior can be thoroughly understood through the lens of established organic chemistry principles and data from closely related analogues. This document synthesizes this information to provide a robust technical overview for scientific professionals.
Core Molecular Identity and Structure
4-amino-N-isobutylbenzenesulfonamide, also known as N-isobutylsulfanilamide, belongs to the sulfonamide class of compounds, which form the basis for a wide range of pharmaceuticals.[1] The core structure consists of a p-aminophenyl group attached to a sulfonamide functional group, where the sulfonamide nitrogen is substituted with an isobutyl group.
This N-alkylation significantly modifies the physicochemical properties of the parent sulfanilamide molecule, primarily by increasing its lipophilicity, which can have profound effects on its biological activity, solubility, and metabolic profile.
CAS Number: A dedicated CAS Registry Number for this specific compound is not readily found in major chemical databases, suggesting it is primarily a research compound rather than a widely commercialized substance.
Caption: 2D Structure of 4-amino-N-isobutylbenzenesulfonamide.
Physicochemical Properties: A Comparative Analysis
Direct experimental data for 4-amino-N-isobutylbenzenesulfonamide is limited. However, we can reliably predict its properties based on the well-characterized parent molecule, sulfanilamide (4-aminobenzenesulfonamide), and related N-substituted analogs. The introduction of the non-polar isobutyl group is expected to decrease water solubility and melting point while increasing the partition coefficient (LogP).
The hydrophobic isobutyl group drastically reduces affinity for water compared to the N-H of sulfanilamide.
Solubility Profile
Soluble in acetone, ethanol, glycerin, boiling water, and acidic/basic solutions.[2]
Soluble in polar organic solvents (e.g., DMSO, DMF, Methanol); sparingly soluble in water.
The alkyl group enhances solubility in organic solvents. Similar to other N-alkyl sulfonamides.
LogP (Octanol/Water)
-0.62
> 1.0
The addition of the isobutyl group (which has a LogP contribution of ~1.8-2.0) will substantially increase lipophilicity.
pKa
~10.4 (sulfonamide N-H)
~10.5 - 11.0
The electron-donating effect of the alkyl group slightly increases the basicity (raises the pKa) of the sulfonamide nitrogen compared to sulfanilamide.[2]
Synthesis and Reactivity Insights
The synthesis of N-substituted sulfonamides is a cornerstone of medicinal chemistry. The most reliable and widely adopted method involves the reaction of an amine with a sulfonyl chloride, often requiring protection of other reactive functional groups.[3]
Retrosynthetic Analysis and Proposed Pathway
A logical synthetic route starts from acetanilide, a commercially available and inexpensive starting material. The key steps involve sulfonation, formation of the sulfonyl chloride, amidation with isobutylamine, and finally, deprotection of the aromatic amine.
Technical Guide: Identification and Verification of CAS 169280-56-2
Abstract This technical guide provides an in-depth analysis of the compound registered under CAS number 169280-56-2, identified as 4-Amino-N-[(2R,3S)-3-amino-2-hydroxy-4-phenylbutyl]-N-isobutylbenzenesulfonamide. This mo...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This technical guide provides an in-depth analysis of the compound registered under CAS number 169280-56-2, identified as 4-Amino-N-[(2R,3S)-3-amino-2-hydroxy-4-phenylbutyl]-N-isobutylbenzenesulfonamide. This molecule is a critical intermediate and primary impurity in the synthesis of Darunavir, a potent protease inhibitor used in the treatment of HIV/AIDS. This document is intended for researchers, analytical scientists, and drug development professionals, offering a comprehensive overview of its physicochemical properties, its pivotal role in the synthesis of Darunavir, and robust methodologies for its analytical verification. We will detail the causality behind experimental choices for chromatographic and spectroscopic identification, providing self-validating protocols essential for quality control and regulatory compliance in pharmaceutical development.
Introduction and Significance
The compound 4-Amino-N-[(2R,3S)-3-amino-2-hydroxy-4-phenylbutyl]-N-isobutylbenzenesulfonamide (henceforth referred to as the "diamino intermediate") is a chiral organic molecule of significant interest in pharmaceutical manufacturing.[1][2][3] Its primary importance stems from its role as the penultimate precursor in the synthesis of Darunavir, a second-generation HIV protease inhibitor.[4][5] The presence and purity of this intermediate are critical determinants of the final active pharmaceutical ingredient's (API) quality and safety profile. Unreacted diamino intermediate or its related byproducts can constitute impurities in the final drug product, necessitating precise and accurate analytical methods for their detection and quantification.[1] Understanding the verification of this specific molecule is, therefore, a crucial aspect of quality assurance in the production of antiretroviral therapies.
Physicochemical and Structural Data
The foundational step in any verification process is the characterization of the molecule's fundamental properties. The diamino intermediate is a white to off-white solid with defined stereochemistry that is essential for its subsequent conversion to Darunavir.[6]
Role in Darunavir Synthesis and Mechanism of Action
The diamino intermediate is not a therapeutic agent itself but is the immediate precursor to one. Its molecular framework contains the core structure that, upon reaction with a specific coupling agent, yields Darunavir. The primary amine on the phenylbutyl chain is the site of this final reaction.
Figure 1: Synthetic pathway highlighting the central role of CAS 169280-56-2.
The resulting drug, Darunavir, functions by potently inhibiting the HIV-1 protease enzyme.[7] This viral enzyme is essential for cleaving Gag and Gag-Pol polyproteins into functional proteins required for the maturation of infectious virions. Darunavir is designed to fit snugly into the protease's active site, forming robust hydrogen bonds with the conserved main-chain atoms of key aspartate residues (Asp29 and Asp30).[7] This interaction blocks the enzyme's catalytic activity, preventing viral maturation and replication.
Figure 2: Mechanism of Action of Darunavir, the final product synthesized from the diamino intermediate.
Analytical Identification and Verification Workflow
Confirming the identity and purity of the diamino intermediate is a multi-step process that relies on the orthogonal application of chromatographic and spectroscopic techniques. This self-validating system ensures that the material meets stringent quality standards before proceeding to the final synthesis step.
Figure 3: Comprehensive analytical workflow for the verification of CAS 169280-56-2.
Chromatographic Verification: HPLC-UV
High-Performance Liquid Chromatography (HPLC) is the cornerstone for assessing the purity of the diamino intermediate. The choice of a reverse-phase (RP) method is logical due to the compound's moderately polar nature. A C18 column provides the necessary hydrophobic interaction to retain the analyte, while a polar mobile phase allows for its controlled elution.
Expert Insight: The use of a buffered mobile phase (e.g., with ammonium acetate or phosphate buffer) is critical. The two amino groups on the molecule have pKa values that make their charge state pH-dependent. Buffering the mobile phase ensures consistent protonation of the analytes, leading to reproducible retention times and sharp, symmetrical peak shapes, which are essential for accurate quantification.
Step-by-Step Protocol: Reverse-Phase HPLC Method
Instrumentation: A standard HPLC system equipped with a UV-Vis detector.
Column: Zorbax SB-C8, 250 x 4.6mm, 5µm, or equivalent reverse-phase column.[8]
Mobile Phase Preparation:
Phase A: Prepare a pH 4.0 buffer (e.g., 20mM Ammonium Acetate adjusted with acetic acid).
Phase B: Acetonitrile (ACN).
The method often employs a gradient elution to effectively separate the main compound from both more polar and less polar impurities.[8]
Column Temperature: 35°C. Maintaining a constant column temperature is crucial for retention time stability.
Detection Wavelength: 265 nm. This wavelength provides good sensitivity for the aromatic sulfonamide chromophore.
Sample Preparation:
Accurately weigh ~10 mg of the diamino intermediate reference standard and sample into separate 100 mL volumetric flasks.
Dissolve and dilute to volume with a diluent such as Acetonitrile/Water (50:50 v/v).[9]
System Suitability (Self-Validation):
Before analysis, perform five replicate injections of the reference standard solution.
The Relative Standard Deviation (RSD) for the peak area must be ≤ 2.0%.
The tailing factor for the main peak should be between 0.8 and 1.5.
These checks confirm that the system is operating with sufficient precision and that the peak shape is adequate for accurate integration.
Analysis & Calculation:
Inject the sample solution.
Calculate the purity by area percent, comparing the main peak area to the total area of all peaks.
Mass Verification: LC-MS/MS
To unequivocally confirm the identity of the compound, HPLC is coupled with mass spectrometry (LC-MS). This provides molecular weight information that is highly specific.
Expert Insight: Electrospray Ionization (ESI) in positive mode is the preferred technique for this molecule. The two basic amino groups are readily protonated under typical ESI conditions, leading to a strong signal for the protonated molecular ion [M+H]⁺. Tandem MS (MS/MS) can be used to fragment this ion, creating a characteristic fragmentation pattern that serves as a molecular fingerprint, further confirming the structure.
Protocol: LC-MS/MS Confirmation
Instrumentation: HPLC system coupled to a tandem quadrupole or Q-TOF mass spectrometer with an ESI source.
LC Conditions: Utilize a rapid UPLC method with a mobile phase compatible with MS (e.g., using volatile buffers like ammonium formate instead of non-volatile phosphates).[10][11] A typical mobile phase would be a gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.[12][13]
Expected Ion: The primary ion to monitor is the [M+H]⁺ at m/z ≈ 392.5.
Validation Check: The observed mass of the main peak eluting from the LC must correspond to the theoretical mass of the protonated diamino intermediate (C₂₀H₃₀N₃O₃S⁺) within a narrow mass tolerance (typically < 5 ppm for high-resolution MS).
Structural Elucidation: NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy provides the definitive confirmation of the molecular structure. While HPLC confirms purity and MS confirms molecular weight, NMR verifies the precise arrangement of atoms and the crucial stereochemistry.[15]
Expert Insight: For a molecule of this complexity, both ¹H NMR and ¹³C NMR are required. ¹H NMR will confirm the presence of all proton environments—from the isobutyl group and the aromatic ring protons to the specific chiral protons on the phenylbutyl backbone. 2D NMR techniques like COSY can establish proton-proton connectivities, while HSQC/HMBC can link protons to their respective carbons, allowing for unambiguous assignment of the entire molecular skeleton. The use of a deuterated solvent like DMSO-d₆ is appropriate given the compound's solubility.[6]
Conceptual Protocol: NMR Structural Verification
Sample Preparation: Dissolve 5-10 mg of the sample in ~0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆) in an NMR tube.
¹H NMR Acquisition:
Acquire a standard proton spectrum on a 400 MHz or higher spectrometer.[16]
Expected Signals: Look for characteristic signals corresponding to:
Aromatic protons on the aminobenzene ring.
Protons of the phenyl group on the butyl chain.
Distinct signals for the chiral methine protons (-CH(OH)- and -CH(NH₂)-).
Signals for the isobutyl group (CH, CH₂, and two CH₃).
Exchangeable protons from the -OH, -NH₂, and sulfonamide groups.
¹³C NMR Acquisition:
Acquire a proton-decoupled carbon spectrum.
Expected Signals: Verify the presence of the expected number of carbon signals, including those in the aromatic region and the aliphatic region.
Structural Confirmation:
Compare the acquired spectra against a fully characterized reference standard or with predicted spectra.
The chemical shifts, coupling constants, and integrations must align with the known structure of 4-Amino-N-[(2R,3S)-3-amino-2-hydroxy-4-phenylbutyl]-N-isobutylbenzenesulfonamide. Any significant deviation could indicate an incorrect isomer or the presence of a co-eluting impurity.
Conclusion
The robust identification and verification of CAS 169280-56-2 are paramount to ensuring the quality and safety of the final Darunavir API. As a critical intermediate, its purity directly impacts the impurity profile of the drug product. The analytical workflow presented in this guide—a synergistic combination of HPLC for purity, LC-MS for mass confirmation, and NMR for definitive structural elucidation—establishes a self-validating system rooted in sound scientific principles. By understanding not just the steps of these protocols but the chemical causality behind them, researchers and quality control professionals can confidently ensure that this key building block meets the stringent requirements of pharmaceutical manufacturing.
References
Pharmaffiliates. (n.d.). Darunavir Diamino Impurity. Retrieved from [Link]
Kovalevsky, A. Y., et al. (2012). Structural Evidence for Effectiveness of Darunavir and Two Related Antiviral Inhibitors against HIV-2 Protease. Journal of Medicinal Chemistry, 55(3), 1267–1274. Available at: [Link]
Srinivas, K., et al. (2015). Characterization of the Oxidative Degradation Product of Darunavir by LC-MS/MS. Journal of Chromatographic Science, 53(7), 1109-1115. Available at: [Link]
Sándor, V., et al. (2022). Pharmaceutical analysis by NMR can accommodate strict impurity thresholds: The case of choline. Journal of Pharmaceutical and Biomedical Analysis, 211, 114620. Available at: [Link]
Rathod, S., et al. (2020). Development of HPLC Method for Estimation of Darunavir Related Substance in Formulation. Biomedical Journal of Scientific & Technical Research. Available at: [Link]
Patel, D., et al. (2021). Stability Indicating RP-UPLC Method for Impurity Profiling of Darunavir and Ritonavir in Fixed Dose Drug Combination. International Journal of Pharmaceutical Sciences and Research.
Veeprho. (2020). Use of NMR in Impurity Profiling for Pharmaceutical Products. Retrieved from [Link]
GLP Pharma Standards. (n.d.). Darunavir Impurity A | CAS No- 169280-56-2. Retrieved from [Link]
ResearchGate. (n.d.). Development and validation of LC-MS/MS method for determination of Darunavir in human plasma for application of clinical pharmacokinetics. Retrieved from [Link]
Semantic Scholar. (2020). Development of HPLC Method for Estimation of Darunavir Related Substance in Formulation. Retrieved from [Link]
Chemsrc. (n.d.). Darunavir Ethanolate. Retrieved from [Link]
Vignaduzzo, S. E., & Kaufman, T. S. (2017). Pharmaceutical impurities and degradation products: Uses and applications of NMR techniques. Magnetic Resonance in Chemistry, 55(5), 409-434. Available at: [Link]
Challa, B. R., et al. (2022). LC-MS/MS method development and validation for the determination of antiviral drug in human plasma. ScienceScholar.
International Council for Harmonisation (ICH). (n.d.). Quality Guidelines. Retrieved from [Link]
Konidala, S. K., et al. (2022). Identification, Isolation, and Structural Characterization of Novel Forced Degradation Products of Darunavir Using Advanced Analytical Techniques. Journal of Analytical Science and Technology, 13(1), 64. Available at: [Link]
Rasayan Journal of Chemistry. (2020). STABILITY INDICATING DETERMINATION OF DARUNAVIR WITH HPLC IN BLOOD PLASMA SAMPLES. Retrieved from [Link]
NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). 4-Amino-N-((2R,3S)-3-amino-2-hydroxy-4-phenylbutyl)-N-isobutylbenzenesulfonamide. Retrieved from [Link]
PubChem. (n.d.). (2R,3S)-N-(3-amino-2-hydroxy-4-phenylbutyl)-N-isobutyl-4-nitrobenzenesulfonamide hydrochloride. Retrieved from [Link]
Zhejiang Ausun Chemical Co.,Ltd. (n.d.). 4-Amino-N-((2R,3S)-3-amino-2-hydroxy-4-phenylbutyl)-N-isobutylbenzenesulfonamide 169280-56-2. Retrieved from [Link]
Rao, B. M., & Rao, K. S. (2013). RP-HPLC Method for Determination of Darunavir in Bulk and Pharmaceutical Preparations. International Journal of Pharmaceutical Sciences and Research.
PubMed. (2012). Metabolic effects of darunavir/ritonavir versus atazanavir/ritonavir in treatment-naive, HIV type 1-infected subjects over 48 weeks. Retrieved from [Link]
USP. (n.d.). Qualification of an NMR instrument can be divided into three elements. Retrieved from [Link]
MDPI. (2023). Novel Derivatives of 3-Amino-4-hydroxy-benzenesulfonamide: Synthesis, Binding to Carbonic Anhydrases, and Activity in Cancer Cell 2D and 3D Cultures. Retrieved from [Link]
The Review of Diabetic Studies. (n.d.). Stability Indicating Rp-Hplc Method For Impurity Profiling Of Darunavir Hydrate In Drug Product. Retrieved from [Link]
An In-depth Technical Guide to the Predicted Mechanism of Action for 4-amino-N-isobutylbenzenesulfonamide
Introduction 4-amino-N-isobutylbenzenesulfonamide is a synthetic aromatic sulfonamide. The benzenesulfonamide scaffold is a privileged structure in medicinal chemistry, forming the basis for a wide array of therapeutic a...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
4-amino-N-isobutylbenzenesulfonamide is a synthetic aromatic sulfonamide. The benzenesulfonamide scaffold is a privileged structure in medicinal chemistry, forming the basis for a wide array of therapeutic agents with diverse biological activities. These activities range from antibacterial and diuretic to anticancer and anticonvulsant properties.[1][2][3][4] The specific structural features of 4-amino-N-isobutylbenzenesulfonamide, namely the primary aromatic amine at the C4 position and the N-isobutyl substitution on the sulfonamide nitrogen, suggest a high probability of interaction with specific biological targets. This guide will provide a detailed prediction of its primary and secondary mechanisms of action, grounded in established structure-activity relationships (SAR) of the sulfonamide class, and will outline a comprehensive experimental workflow to validate these hypotheses.
Predicted Primary Mechanism of Action: Inhibition of Dihydropteroate Synthase (DHPS)
The most established mechanism of action for compounds containing the 4-aminobenzenesulfonamide core is the competitive inhibition of dihydropteroate synthase (DHPS).[4][5][6][7] This enzyme is crucial in the bacterial folic acid (vitamin B9) synthesis pathway. Bacteria must synthesize their own folate, as they cannot uptake it from the environment, making this pathway an excellent target for antimicrobial agents.[4][6][8]
Scientific Rationale
The structural similarity between 4-aminobenzenesulfonamide and the natural substrate of DHPS, para-aminobenzoic acid (PABA), is the cornerstone of this predicted mechanism.[4][5] The 4-amino group and the aromatic ring are critical for recognition and binding to the active site of the enzyme.[9][10] It is hypothesized that 4-amino-N-isobutylbenzenesulfonamide acts as a PABA analogue, competitively inhibiting DHPS and thereby halting the production of dihydropteroic acid, a precursor to folic acid. The subsequent depletion of folic acid precursors inhibits the synthesis of nucleotides and certain amino acids, ultimately leading to a bacteriostatic effect where bacterial growth and replication are arrested.[4][5][6]
Proposed Signaling Pathway
Caption: Predicted inhibition of the bacterial folic acid synthesis pathway.
Predicted Secondary Mechanism of Action: Carbonic Anhydrase Inhibition
The benzenesulfonamide moiety is a well-established pharmacophore for the inhibition of carbonic anhydrases (CAs), a family of metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and protons.[1][2][3] CAs are involved in numerous physiological processes, and their dysregulation is implicated in diseases such as glaucoma, epilepsy, and cancer.[1][2][3]
Scientific Rationale
The primary sulfonamide group is known to coordinate to the Zn2+ ion in the active site of carbonic anhydrases.[1] While 4-amino-N-isobutylbenzenesulfonamide is a secondary sulfonamide, the "tail" strategy in drug design often involves modifications at this position to enhance binding affinity and selectivity for different CA isoforms.[1] The N-isobutyl group can form additional interactions within the hydrophobic and/or hydrophilic regions of the CA active site, potentially conferring isoform-specific inhibition.[1] Therefore, it is plausible that this compound could exhibit inhibitory activity against one or more of the 15 human CA isoforms.[1]
Experimental Validation Workflow
To elucidate the mechanism of action of 4-amino-N-isobutylbenzenesulfonamide, a multi-tiered experimental approach is proposed. This workflow is designed to first screen for the predicted activities and then to characterize the nature of the molecular interactions.
Caption: A tiered experimental workflow for mechanism of action determination.
Rationale: This initial screen will determine if 4-amino-N-isobutylbenzenesulfonamide possesses antibacterial activity and at what concentration.
Protocol:
Bacterial Strains: A panel of clinically relevant Gram-positive (e.g., Staphylococcus aureus, Bacillus subtilis) and Gram-negative (e.g., Escherichia coli, Pseudomonas aeruginosa) bacteria will be used.
Culture Preparation: Inoculate a single colony of each bacterial strain into appropriate broth media (e.g., Mueller-Hinton Broth) and incubate overnight at 37°C with shaking.
Compound Preparation: Prepare a stock solution of 4-amino-N-isobutylbenzenesulfonamide in a suitable solvent (e.g., DMSO).
Microplate Assay:
In a 96-well microplate, perform a two-fold serial dilution of the compound in broth media.
Add a standardized bacterial inoculum to each well.
Include positive (bacteria only) and negative (broth only) controls.
Incubate the plate at 37°C for 18-24 hours.
MIC Determination: The Minimum Inhibitory Concentration (MIC) is the lowest concentration of the compound that completely inhibits visible bacterial growth.
Recombinant DHPS Enzyme Kinetics
Rationale: To directly test the hypothesis of DHPS inhibition and to determine the mode of inhibition.
Protocol:
Enzyme and Substrates: Obtain purified, recombinant DHPS from a relevant bacterial species (e.g., E. coli). The substrates, PABA and dihydropterin pyrophosphate (DHPP), will also be required.
Assay Buffer: Prepare an appropriate assay buffer (e.g., Tris-HCl with MgCl2 and DTT).
Kinetic Assay:
In a UV-transparent 96-well plate, add the assay buffer, varying concentrations of PABA, and a fixed concentration of DHPP.
Add varying concentrations of 4-amino-N-isobutylbenzenesulfonamide.
Initiate the reaction by adding DHPS.
Monitor the increase in absorbance at a specific wavelength corresponding to the formation of the product, dihydropteroate, over time using a spectrophotometer.
Data Analysis:
Calculate the initial reaction velocities for each condition.
Generate Michaelis-Menten and Lineweaver-Burk plots to determine the kinetic parameters (Km and Vmax) and the inhibition constant (Ki).
The pattern of changes in Km and Vmax in the presence of the inhibitor will reveal the mode of inhibition (e.g., competitive, non-competitive, or uncompetitive).
Carbonic Anhydrase Inhibition Assay
Rationale: To screen for inhibitory activity against carbonic anhydrases. A common method is the esterase activity assay.
Protocol:
Enzyme and Substrate: Use purified human carbonic anhydrase II (a well-characterized isoform) and p-nitrophenyl acetate (pNPA) as the substrate.
Assay Buffer: Prepare a suitable buffer (e.g., Tris-SO4).
Inhibition Assay:
In a 96-well plate, add the assay buffer, CA II, and varying concentrations of 4-amino-N-isobutylbenzenesulfonamide.
Incubate for a short period to allow for inhibitor binding.
Initiate the reaction by adding pNPA.
Monitor the hydrolysis of pNPA to p-nitrophenol by measuring the increase in absorbance at 400 nm.
Data Analysis:
Calculate the percentage of inhibition for each concentration of the compound.
Determine the IC50 value, which is the concentration of the inhibitor required to reduce enzyme activity by 50%.
Molecular Docking Studies
Rationale: To predict the binding mode and interactions of 4-amino-N-isobutylbenzenesulfonamide with the active sites of DHPS and CA in silico.
Protocol:
Protein and Ligand Preparation:
Obtain the crystal structures of the target proteins (e.g., E. coli DHPS and human CA II) from the Protein Data Bank (PDB).
Prepare the protein structures by removing water molecules, adding hydrogen atoms, and assigning charges.
Generate a 3D conformer of 4-amino-N-isobutylbenzenesulfonamide and perform energy minimization.
Docking Simulation:
Define the binding site on the target proteins based on the location of the co-crystallized ligand or known active site residues.
Use a docking program (e.g., AutoDock, Glide) to predict the binding poses of the compound within the active site.
Analysis:
Analyze the predicted binding poses based on their docking scores and the nature of the interactions (e.g., hydrogen bonds, hydrophobic interactions) with key active site residues.
Compare the predicted binding mode with that of known inhibitors.
Quantitative Data Summary
Experiment
Parameter
Predicted Outcome for 4-amino-N-isobutylbenzenesulfonamide
Antimicrobial Susceptibility
MIC (µg/mL)
Low MIC values against susceptible bacterial strains.
DHPS Enzyme Kinetics
Ki (nM or µM)
Low Ki value, indicating potent inhibition.
Mode of Inhibition
Competitive with respect to PABA.
Carbonic Anhydrase Assay
IC50 (nM or µM)
Potential for low IC50 value against specific CA isoforms.
Conclusion
Based on a thorough analysis of the structure-activity relationships of the sulfonamide class of molecules, 4-amino-N-isobutylbenzenesulfonamide is predicted to primarily act as an antibacterial agent through the competitive inhibition of dihydropteroate synthase. A secondary, yet significant, potential mechanism is the inhibition of carbonic anhydrase isoforms. The proposed experimental workflow provides a robust and logical framework for the validation of these hypotheses, starting from broad activity screening and progressing to detailed mechanistic and structural studies. The insights gained from these experiments will be crucial for understanding the therapeutic potential of this compound and guiding future drug development efforts.
References
PubChem. 4-amino-N-benzylbenzene-1-sulfonamide. National Center for Biotechnology Information. Available from: [Link]
Baranauskiene, L., et al. (2018). 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. Pharmaceutical Chemistry Journal, 52(8), 675-683. Available from: [Link]
de Paula, A. A., et al. (2020). Structure–activity relationships of sulfonamides derived from carvacrol and their potential for the treatment of Alzheimer's disease. RSC Advances, 10(12), 7024-7035. Available from: [Link]
Anand, P., et al. (2021). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Environmental Science and Pollution Research, 28(29), 38475-38496. Available from: [Link]
Sharma, A., et al. (2019). Discovery of Benzenesulfonamide Derivatives as Carbonic Anhydrase Inhibitors with Effective Anticonvulsant Action: Design, Synthesis, and Pharmacological Evaluation. Journal of Medicinal Chemistry, 62(17), 8124-8140. Available from: [Link]
Abdel-rahman, H. M., et al. (2021). Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibition. Scientific Reports, 11(1), 15636. Available from: [Link]
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De Monte, C., et al. (2021). Benzenesulfonamide derivatives as Vibrio cholerae carbonic anhydrases inhibitors: a computational-aided insight in the structural rigidity-activity relationships. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1646-1655. Available from: [Link]
Study.com. Sulfonamide: Mechanism of Action & Uses. Available from: [Link]
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Miller, G. H., et al. (1972). Sulfonamide structure-activity relation in a cell-free system. Correlation of inhibition of folate synthesis with antibacterial activity and physicochemical parameters. Journal of Medicinal Chemistry, 15(2), 174-178. Available from: [Link]
Cleveland Clinic. Sulfonamides (Sulfa Drugs). Available from: [Link]
Figueroa-Valverde, L., et al. (2022). Biological activity of a benzene sulfonamide on perfusion pressure and coronary resistance using an isolated rat heart model. Journal of Applied Pharmaceutical Science, 12(03), 133-140. Available from: [Link]
JJ Medicine. (2019). Sulfonamide Antibiotics | Bacterial Targets, Mechanism of Action, Adverse Effects. YouTube. Available from: [Link]
Al-Ghorbani, M., et al. (2022). Benzenesulfonamide Analogs: Synthesis, Anti-GBM Activity and Pharmacoprofiling. Molecules, 27(15), 4945. Available from: [Link]
Ningbo Inno Pharmchem Co., Ltd. 4-Amino-N-((2R,3S)-3-amino-2-hydroxy-4-phenylbutyl)-N-isobutylbenzenesulfonamide. Available from: [Link]
The Pharma Notes. (2020). Structural Activity Relationship (SAR) of Sulfonamides. YouTube. Available from: [Link]
A Technical Guide to the Identification of Therapeutic Targets for 4-amino-N-isobutylbenzenesulfonamide
Prepared by: Gemini, Senior Application Scientist Executive Summary The identification of novel therapeutic targets for small molecules is a cornerstone of modern drug discovery. This guide provides a comprehensive, tech...
Author: BenchChem Technical Support Team. Date: February 2026
Prepared by: Gemini, Senior Application Scientist
Executive Summary
The identification of novel therapeutic targets for small molecules is a cornerstone of modern drug discovery. This guide provides a comprehensive, technically-grounded framework for elucidating the molecular targets of 4-amino-N-isobutylbenzenesulfonamide, a compound belonging to the versatile sulfonamide class of molecules. While the sulfonamide scaffold is historically associated with antimicrobial agents that inhibit dihydropteroate synthetase, its derivatives have been successfully developed to treat a wide array of conditions, including diabetes, inflammation, and cancer.[1][2] This diversity of action underscores the need for a systematic approach to deorphanize novel sulfonamide-based compounds. This document outlines a multi-pronged strategy, integrating computational prediction with robust experimental validation, designed for researchers, scientists, and drug development professionals. We will detail a logical progression of workflows, from initial in silico hypothesis generation to definitive experimental target identification and validation, providing actionable protocols and expert insights into experimental design and data interpretation.
Introduction: The Sulfonamide Scaffold and the Opportunity of 4-amino-N-isobutylbenzenesulfonamide
The sulfonamide functional group is a privileged scaffold in medicinal chemistry. Its journey began with the discovery of sulfanilamide, the first synthetic antimicrobial agent, which functions by competitively inhibiting dihydropteroate synthetase in bacteria, thereby disrupting folic acid synthesis.[3][4] This mechanism is selective as humans acquire folate from their diet.[1] However, the therapeutic landscape of sulfonamides has expanded dramatically. Non-antibiotic sulfonamides are now used to treat conditions ranging from high blood pressure and diabetes to pain and inflammation.[1] This polypharmacology arises from the ability of the sulfonamide core to be chemically modified, allowing it to interact with a diverse range of protein targets.
4-amino-N-isobutylbenzenesulfonamide is a relatively uncharacterized member of this class. While some sources note it as a potential metabolite of the HIV protease inhibitor Darunavir, its independent biological activities and molecular targets remain largely unknown.[5][6] This lack of characterization presents a significant opportunity. The systematic approach detailed herein provides a roadmap to unlock its therapeutic potential by identifying its direct molecular binding partners and understanding its mechanism of action.
Phase I: In Silico Target Prediction — A Hypothesis-Generating Engine
Before committing to resource-intensive wet-lab experiments, computational methods serve as a powerful and cost-effective first step to generate a ranked list of plausible protein targets.[7] These in silico approaches leverage vast databases of known drug-target interactions and are predicated on the principle that molecules with similar structures often exhibit similar biological activities.[8]
Causality Behind the Approach
The core logic is to compare the structure of 4-amino-N-isobutylbenzenesulfonamide against libraries of compounds with known protein targets. By quantifying chemical similarity in two and three dimensions, we can infer potential targets for our query molecule.[9] This is not a definitive identification but a crucial hypothesis-generating step that narrows the field of potential candidates from the entire proteome to a manageable number for experimental validation.
Recommended Tools & Workflow
A highly effective and freely accessible tool for this purpose is SwissTargetPrediction.[10][11] It screens a query molecule against a database of over 370,000 active compounds to predict targets across multiple species.[12]
Data Presentation: Hypothetical SwissTargetPrediction Output
The output from such a tool provides a list of potential targets, ranked by probability. This data should be structured for clarity and further investigation.
Predicted Target Class
Specific Target Example
Prediction Probability
Known Ligands with High Similarity
Carbonic Anhydrase
Carbonic Anhydrase II
35%
Acetazolamide, Dorzolamide
Protease
HIV-1 Protease
25%
Darunavir, Amprenavir
Kinase
Cyclin-Dependent Kinase 2
15%
Roscovitine Analogues
G-Protein Coupled Receptor
Dopamine Receptor D2
10%
Haloperidol Analogues
Other Enzymes
Dihydropteroate Synthase
5%
Sulfamethoxazole
This table represents simulated data for illustrative purposes.
Following computational prediction, the next critical phase is to identify direct binding partners of 4-amino-N-isobutylbenzenesulfonamide within a complex biological system, such as a cell lysate or living cells. Chemical proteomics offers a suite of powerful, unbiased techniques for this purpose.[13][14]
The cornerstone of this phase is Affinity Chromatography coupled with Mass Spectrometry (AC-MS). This method involves immobilizing the small molecule (the "bait") onto a solid support (e.g., agarose beads) to "fish" for its binding partners ("prey") from a proteome.[15][16] The captured proteins are then identified using high-resolution mass spectrometry. This approach is powerful because it directly identifies proteins that physically interact with the compound of interest.[17]
Experimental Workflow Diagram
Caption: Workflow for Affinity Chromatography-Mass Spectrometry (AC-MS).
This protocol provides a self-validating system by incorporating a crucial control experiment to distinguish true binders from non-specific background proteins.
Probe Preparation:
Synthesize a derivative of 4-amino-N-isobutylbenzenesulfonamide containing a linker (e.g., a short polyethylene glycol chain) terminating in a reactive group (e.g., an N-hydroxysuccinimide ester). Rationale: The linker provides spatial separation from the bead matrix, minimizing steric hindrance for protein binding.
Covalently couple the derivatized compound to NHS-activated Sepharose beads according to the manufacturer's protocol. Prepare control beads by deactivating the reactive groups without adding the compound.
Lysate Preparation:
Culture a relevant human cell line (e.g., HeLa or HEK293T) to ~80-90% confluency.
Harvest cells and lyse in a non-denaturing lysis buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40) supplemented with protease and phosphatase inhibitors.
Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C. Determine protein concentration using a BCA assay.
Affinity Pulldown:
Incubate 1-2 mg of cell lysate with 50 µL of compound-coupled beads and 50 µL of control beads separately for 2-4 hours at 4°C with gentle rotation.
For a competition control: In a separate tube, pre-incubate the lysate with a 100-fold molar excess of free, non-immobilized 4-amino-N-isobutylbenzenesulfonamide for 1 hour before adding the compound-coupled beads.
Washing and Elution:
Pellet the beads by centrifugation and discard the supernatant.
Wash the beads 3-5 times with 1 mL of lysis buffer to remove non-specifically bound proteins.
Elute bound proteins by boiling the beads in 50 µL of SDS-PAGE loading buffer for 5 minutes.
Analysis:
Separate the eluted proteins on a 1D SDS-PAGE gel and visualize with Coomassie or silver stain.
Excise protein bands that are present in the compound-bead lane but absent or significantly reduced in the control and competition lanes.
Submit the excised bands for in-gel tryptic digestion followed by LC-MS/MS analysis for protein identification.
Phase III: Hit-to-Target Validation — From Binding to Biological Function
Identifying a protein that binds to a compound is a major step, but it is not sufficient to declare it a therapeutic target. The binding must be validated, and its functional consequence must be demonstrated. This phase employs a suite of orthogonal assays to confirm the interaction and establish its biological relevance.[18][19]
Strategy 1: Direct Target Engagement in a Cellular Context
Cellular Thermal Shift Assay (CETSA): This powerful technique verifies that the compound engages its target inside intact cells.[20][21] The principle is that a protein becomes more resistant to heat-induced denaturation when bound to a ligand.[22][23]
Workflow:
Treat intact cells with either the vehicle (DMSO) or 4-amino-N-isobutylbenzenesulfonamide.
Heat aliquots of the treated cells across a range of temperatures (e.g., 40°C to 70°C).
Lyse the cells and separate the soluble protein fraction (un-denatured) from the aggregated (denatured) fraction by centrifugation.
Analyze the amount of the putative target protein remaining in the soluble fraction by Western blot or mass spectrometry.
A positive result is a "thermal shift," where the protein remains soluble at higher temperatures in the drug-treated sample compared to the control.[20]
Strategy 2: Biophysical Characterization of the Interaction
Surface Plasmon Resonance (SPR): This label-free technique provides quantitative data on binding kinetics (on/off rates) and affinity (KD).[24][25]
Workflow:
Immobilize the purified recombinant target protein onto an SPR sensor chip.
Flow solutions of 4-amino-N-isobutylbenzenesulfonamide at various concentrations across the chip.
A sensor detects changes in the refractive index at the chip surface, which is proportional to the mass of the compound binding to the protein.[26]
The resulting data is used to calculate the association rate (ka), dissociation rate (kd), and the equilibrium dissociation constant (KD), providing a precise measure of binding affinity.[24]
Strategy 3: Functional Validation using Genetic Approaches
CRISPR/Cas9 Knockout: To prove that the identified target is responsible for the compound's biological effect, one can remove the target from the cell and see if the effect is lost.[18][27] CRISPR-Cas9 gene editing is the gold standard for this application.[28]
Workflow:
First, establish a quantifiable cellular phenotype caused by the compound (e.g., inhibition of cell proliferation, induction of apoptosis).
Use CRISPR-Cas9 to generate a cell line where the gene encoding the target protein is knocked out.
Treat both the wild-type and knockout cell lines with the compound.
If the compound's effect is significantly diminished or abolished in the knockout cells, it provides strong evidence that the identified protein is the functionally relevant target.[27]
Data Presentation: Summarizing Validation Results
Validation Assay
Parameter Measured
Result for Target X
Interpretation
CETSA
Thermal Shift (ΔTm)
+3.5 °C
Confirms direct target engagement in intact cells.
Surface Plasmon Resonance (SPR)
Dissociation Constant (KD)
250 nM
Demonstrates a high-affinity, direct binding interaction.
CRISPR/Cas9 Knockout
Cellular Viability (IC50)
Wild-Type: 1.2 µMKnockout: >50 µM
Loss of compound activity in knockout cells confirms the target's functional role.
This table represents simulated data for illustrative purposes.
Hypothetical Signaling Pathway
If the validated target was, for example, a kinase (e.g., MEK1), the compound's mechanism could be visualized.
Caption: Inhibition of the MAPK/ERK pathway by targeting MEK1.
Conclusion and Future Directions
This guide has outlined a rigorous, multi-step strategy for the identification and validation of therapeutic targets for 4-amino-N-isobutylbenzenesulfonamide. The process begins with broad, computational predictions to generate hypotheses, followed by unbiased experimental screening to identify direct binding partners, and culminates in a series of orthogonal validation assays to confirm target engagement and functional relevance. By following this logical progression, researchers can confidently deorphanize novel compounds, elucidate their mechanisms of action, and lay the groundwork for future drug development programs. The successful identification of a validated target opens avenues for lead optimization, preclinical testing, and ultimately, the development of new therapeutics.
References
Islam, M. S., et al. (2021). "Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions." Journal of Molecular Structure, 1242, 130729. [Link]
Cleveland Clinic. (2022). "Sulfonamides (Sulfa Drugs)." Retrieved from [Link]
Drugs.com. (2023). "List of Sulfonamides + Uses, Types & Side Effects." Retrieved from [Link]
MSD Manual Professional Edition. (n.d.). "Sulfonamides." Retrieved from [Link]
RxList. (n.d.). "Sulfonamides: Antibiotics, Uses, Side Effects, Drug Names." Retrieved from [Link]
Muchiri, R. N., & van Breemen, R. B. (2021). "Drug Discovery from Natural Products Using Affinity Selection-Mass Spectrometry." Journal of natural products, 84(3), 890–899. [Link]
Rudolf, A. F., et al. (2023). "Different chemical proteomic approaches to identify the targets of lapatinib." RSC chemical biology, 4(3), 221–228. [Link]
SIB Swiss Institute of Bioinformatics. (n.d.). "SwissTargetPrediction." Retrieved from [Link]
Egieyeh, S. A., et al. (2020). "Computational/in silico methods in drug target and lead prediction." Briefings in bioinformatics, 21(5), 1752–1774. [Link]
Pelago Bioscience. (n.d.). "What Is CETSA? Cellular Thermal Shift Assay Explained." Retrieved from [Link]
Cannon, J. R., et al. (2019). "Use of Surface Plasmon Resonance (SPR) to Determine Binding Affinities and Kinetic Parameters Between Components Important in Fusion Machinery." Methods in molecular biology, 1938, 161–178. [Link]
Moore, J. D. (2015). "The impact of CRISPR-Cas9 on target identification and validation." Drug discovery today, 20(4), 450–457. [Link]
Egieyeh, S. A., et al. (2020). "Computational/in silico methods in drug target and lead prediction." Briefings in Bioinformatics, 21(5), 1752-1774. [Link]
The Biochemist. (2023). "A beginner’s guide to surface plasmon resonance." Retrieved from [Link]
Almeida, M. P., & Cass, Q. B. (2024). "Affinity selection mass spectrometry (AS-MS) for prospecting ligands in natural product libraries." Frontiers in Molecular Biosciences, 11, 1381395. [Link]
Almqvist, H., et al. (2016). "Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA." Methods in molecular biology, 1473, 161–180. [Link]
Wright, M. H., & Sieber, S. A. (2016). "Chemical proteomics approaches for identifying the cellular targets of natural products." Chemical communications, 52(49), 7649–7663. [Link]
SIB Swiss Institute of Bioinformatics. (n.d.). "SwissTargetPrediction." Retrieved from [Link]
Affinité Instruments. (2021). "Surface Plasmon Resonance for Protein-Protein Interactions." Retrieved from [Link]
Chromatography Online. (2020). "Affinity Selection-Mass Spectrometry: Defining the Bioactive Compounds in Complex Mixtures of Natural Products and Combinatorial Libraries." Retrieved from [Link]
Biocompare. (2022). "Target Validation with CRISPR." Retrieved from [Link]
MDPI. (2023). "Therapeutic Target Identification and Drug Discovery Driven by Chemical Proteomics." Retrieved from [Link]
PubChem. (n.d.). "4-amino-N-benzylbenzene-1-sulfonamide." Retrieved from [Link]
bio.tools. (n.d.). "SwissTargetPrediction." Retrieved from [Link]
Creative Biolabs. (n.d.). "In Silico Target Prediction." Retrieved from [Link]
ResearchGate. (2015). "Small-molecule affinity chromatography coupled mass spectrometry for drug target deconvolution." Retrieved from [Link]
MDPI. (2024). "Surface Plasmon Resonance (SPR) for the Binding Kinetics Analysis of Synthetic Cannabinoids: Advancing CB1 Receptor Interaction Studies." Retrieved from [Link]
Gfeller, D., et al. (2019). "SwissTargetPrediction: updated data and new features for efficient prediction of protein targets of small molecules." Nucleic Acids Research, 47(W1), W357–W361. [Link]
Charles River Laboratories. (n.d.). "CRISPR Cas9 Gene Editing." Retrieved from [Link]
MDPI. (2021). "Applications of the Cellular Thermal Shift Assay to Drug Discovery in Natural Products: A Review." Retrieved from [Link]
ResearchGate. (2023). "In silico methods for drug-target interaction prediction." Retrieved from [Link]
Taylor & Francis Online. (2020). "Off-target identification by chemical proteomics for the understanding of drug side effects." Retrieved from [Link]
Oreate AI Blog. (2026). "Application of Chemical Proteomics Methods in the Identification of Natural Drug Targets." Retrieved from [Link]
ResearchGate. (n.d.). "Principle of the cellular thermal shift assay (CETSA)." Retrieved from [Link]
PreScouter. (2024). "CRISPR-Cas9 in Drug Discovery: Revolutionizing Target Identification and Validation." Retrieved from [Link]
Gfeller, D., et al. (2014). "SwissTargetPrediction: a web server for target prediction of bioactive small molecules." Nucleic acids research, 42(Web Server issue), W32–W38. [Link]
Chem Help ASAP. (2023). "in silico assays & screening for drug binding." Retrieved from [Link]
Cytiva. (2022). "Principles of surface plasmon resonance (SPR) used in Biacore™ systems." Retrieved from [Link]
Longshine Bio-Tech. (n.d.). "4-amino-n-((2r,3s)-3-amino-2-hydroxy-4-phenylbutyl)-n-isobutylbenzenesulfonamide 169280-56-2." Retrieved from [Link]
SlidePlayer. (n.d.). "Affinity Mass Spectrometry: Strategies for Proteome Profiling." Retrieved from [Link]
News-Medical.Net. (2023). "CRISPR-Cas9: Shaping the Future of Targeted Drug Development." Retrieved from [Link]
TradeIndia. (n.d.). "4-Amino-N-((2R,3S)-3-Amino-2-Hydroxy-4-Phenylbutyl)-N-Isobutylbenzenesulfonamide." Retrieved from [Link]
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Technical Notes & Optimization
Troubleshooting
Technical Support Center: 4-Amino-N-isobutylbenzenesulfonamide Stability and Degradation
Welcome to the technical support center for 4-amino-N-isobutylbenzenesulfonamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubles...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for 4-amino-N-isobutylbenzenesulfonamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for potential stability issues and degradation pathway analysis of this compound. As 4-amino-N-isobutylbenzenesulfonamide is a specific sulfonamide derivative, this guide synthesizes established principles of sulfonamide chemistry to provide predictive insights and robust experimental protocols.
Frequently Asked Questions (FAQs)
Q1: My assay results for 4-amino-N-isobutylbenzenesulfonamide are showing decreasing concentrations over time in an aqueous buffer. What could be the cause?
A1: While sulfonamides are generally considered hydrolytically stable in neutral to alkaline conditions (pH 7-9), they can undergo degradation under acidic conditions[1][2]. If your aqueous buffer is acidic (pH < 7), particularly at pH 4 or below, you may be observing acid-catalyzed hydrolysis. The primary cleavage site is the sulfur-nitrogen (S-N) bond. We recommend verifying the pH of your solution. If acidic conditions are necessary for your experiment, consider running time-point stability tests to quantify the rate of degradation. For long-term storage in solution, using a buffer at pH 7 or slightly above is advisable.
Q2: I'm observing unexpected peaks in my chromatogram after exposing my compound to ambient light. What are these likely to be?
A2: Sulfonamides are known to be susceptible to photolytic degradation. Exposure to light, especially UV light, can induce cleavage of the S-N bond, leading to the formation of degradation products[3][4]. The most probable photodegradation products for 4-amino-N-isobutylbenzenesulfonamide would be sulfanilic acid and isobutylamine. To confirm this, you should handle the compound under light-protected conditions (e.g., using amber vials) and see if the extraneous peaks are eliminated. A forced photostability study, as outlined in the ICH Q1B guidelines, can help definitively identify and characterize these photodegradants[5][6].
Q3: Can I expect degradation of 4-amino-N-isobutylbenzenesulfonamide if my experimental system contains oxidizing agents?
A3: Yes, significant degradation is highly probable. Sulfonamides are readily degraded by oxidative processes, particularly Advanced Oxidation Processes (AOPs) that generate hydroxyl radicals[7][8]. If your medium contains strong oxidizers (e.g., hydrogen peroxide, ozone, Fenton's reagent), you can expect rapid degradation[9]. The degradation pathway will likely involve hydroxylation of the benzene ring and cleavage of the sulfonamide bond. It is crucial to evaluate the compatibility of your compound with all components of your experimental system.
Q4: What are the primary degradation pathways I should be aware of for 4-amino-N-isobutylbenzenesulfonamide?
A4: Based on the known degradation patterns of other sulfonamides, the three primary degradation pathways for 4-amino-N-isobutylbenzenesulfonamide are:
Hydrolysis (Acid-Catalyzed): Cleavage of the S-N bond to yield sulfanilic acid and isobutylamine. This is more prominent in acidic conditions[10][11].
Photolysis: Primarily involves the cleavage of the S-N bond upon exposure to light, resulting in the same primary degradants as hydrolysis[3].
Oxidation: Can lead to a variety of products, including hydroxylated derivatives of the parent compound and cleavage of the molecule.
The following diagram illustrates these predicted pathways.
Caption: Predicted Degradation Pathways of 4-amino-N-isobutylbenzenesulfonamide.
Troubleshooting Guide
Observed Issue
Potential Cause
Recommended Action
Loss of parent compound peak intensity in HPLC analysis of a sample stored in solution.
Hydrolytic degradation.
1. Check the pH of the solution. Sulfonamides are more stable at neutral to slightly alkaline pH[1].2. If possible, buffer the solution to pH 7-8.3. Perform a time-course study at the storage temperature to determine the degradation rate.
Appearance of new, more polar peaks in chromatograms.
Formation of sulfanilic acid.
1. Confirm the identity of the new peak by comparing its retention time with a sulfanilic acid standard.2. Use LC-MS/MS to confirm the mass of the degradant peak.3. This is a common degradation product from both hydrolysis and photolysis[3].
Inconsistent results between experiments performed on different days.
Photodegradation from ambient lab lighting.
1. Protect all solutions and solid samples from light using amber vials or by wrapping containers in aluminum foil.2. Minimize the exposure time of samples to light during preparation and analysis.3. Compare results from a sample prepared under light-protected conditions versus one intentionally exposed to light.
Rapid and complete loss of the parent compound.
Presence of a strong oxidizing agent in the matrix.
1. Review all components of the sample matrix for compatibility.2. Common lab reagents like hydrogen peroxide can cause rapid degradation[12].3. If an oxidizing agent is necessary, its effect on the compound must be characterized and controlled for.
Formation of numerous small, unidentified peaks.
Secondary degradation.
1. This can occur under harsh stress conditions (e.g., very high temperatures, extreme pH, or high oxidant concentrations) where primary degradation products are further degraded[5].2. Reduce the intensity of the stress condition in your forced degradation studies to target 5-20% degradation of the parent compound[13][14].
Experimental Protocols
Protocol 1: Forced Degradation Study for 4-Amino-N-isobutylbenzenesulfonamide
This protocol outlines a comprehensive forced degradation study to identify potential degradation products and establish a stability-indicating analytical method. The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient[5][13].
1. Preparation of Stock Solution:
Prepare a stock solution of 4-amino-N-isobutylbenzenesulfonamide at a concentration of 1 mg/mL in a suitable solvent (e.g., methanol or acetonitrile).
2. Stress Conditions:
For each condition, use a concentration of approximately 100 µg/mL of the drug, prepared by diluting the stock solution.
Acid Hydrolysis: Dilute the stock solution with 0.1 M HCl. Incubate at 60°C. Withdraw samples at 2, 4, 8, and 24 hours. Neutralize with an equivalent amount of 0.1 M NaOH before analysis.
Base Hydrolysis: Dilute the stock solution with 0.1 M NaOH. Incubate at 60°C. Withdraw samples at 2, 4, 8, and 24 hours. Neutralize with an equivalent amount of 0.1 M HCl before analysis.
Oxidative Degradation: Dilute the stock solution with a 3% solution of hydrogen peroxide. Keep at room temperature. Withdraw samples at 2, 4, 8, and 24 hours.
Thermal Degradation: Store the solid compound in an oven at 80°C. Also, prepare a solution (in the analytical mobile phase or water) and store it at 80°C. Analyze at 24 and 48 hours.
Photolytic Degradation: Expose a solution of the compound (in a quartz cuvette or other transparent container) to a light source providing a minimum of 1.2 million lux hours and 200 watt hours per square meter, as per ICH Q1B guidelines[5]. A control sample should be wrapped in aluminum foil and kept under the same conditions to differentiate between thermal and photolytic degradation.
3. Sample Analysis:
Analyze all stressed samples, along with an unstressed control sample, using a suitable stability-indicating HPLC method. A reverse-phase C18 column is often a good starting point for sulfonamides[15][16].
The use of a photodiode array (PDA) detector is recommended to check for peak purity.
LC-MS/MS analysis is crucial for the structural elucidation of the degradation products[17].
4. Data Evaluation:
Calculate the percentage of degradation for the parent compound in each condition.
Determine the relative retention times of the degradation products.
If a degradation product is significant, its structure should be proposed based on mass spectral data.
The following workflow diagram illustrates the forced degradation study process.
Caption: Workflow for a Forced Degradation Study.
References
Gros, M., Petrović, M., & Barceló, D. (2006). Development of a multi-residue analytical methodology based on liquid chromatography-tandem mass spectrometry for screening and trace level determination of pharmaceuticals in surface and wastewaters. Journal of Chromatography A, 1110(1-2), 195-205. [Link]
García-Galán, M. J., Díaz-Cruz, S., & Barceló, D. (2008). Identification and determination of metabolites and degradation products of sulfonamide antibiotics. TrAC Trends in Analytical Chemistry, 27(11), 1008-1022. [Link]
Chen, J., & Xie, Q. (2018). Overview of sulfonamide biodegradation and the relevant pathways and microorganisms. Applied Microbiology and Biotechnology, 102(21), 9173-9184. [Link]
FDA. (2018). Guidance for Industry: Q1B Photostability Testing of New Drug Substances and Products. U.S. Department of Health and Human Services, Food and Drug Administration, Center for Drug Evaluation and Research (CDER), Center for Biologics Evaluation and Research (CBER). [Link]
Batchu, S. R., Lee, S., & Gardinali, P. R. (2014). Photodegradation of sulfonamide antibiotics in simulated and natural sunlight: Implications for their environmental fate. Water, Air, & Soil Pollution, 225(8), 2069. [Link]
Wang, Y., et al. (2023). Degradation of Sulfonamides by UV/Electrochemical Oxidation and the Effects of Treated Effluents on the Bacterial Community in Surface Water. ACS Omega, 8(30), 27354–27365. [Link]
Lin, Y.-C., et al. (2015). Photodegradation of sulfonamide antimicrobial compounds (sulfadiazine, sulfamethizole, sulfamethoxazole and sulfathiazole) in various UV/oxidant systems. Journal of Hazardous Materials, 285, 434-441. [Link]
Arslan-Alaton, I., & Dogruel, S. (2004). Pre-treatment of a pharmaceutical wastewater by ozonation and O3/H2O2 processes. Chemosphere, 54(7), 937-946. [Link]
Li, S., et al. (2021). Enhanced Degradation of Sulfonamide Antibiotics by UV Irradiation Combined with Persulfate. Water, 13(3), 288. [Link]
Rodríguez-López, C. E., et al. (2020). Oxidation of sulfonamide micropollutants by versatile peroxidase from Bjerkandera adusta. Revista Internacional de Contaminación Ambiental, 36(2), 335-347. [Link]
Alsante, K. M., et al. (2014). FDA Perspectives: Scientific Considerations of Forced Degradation Studies in ANDA Submissions. Pharmaceutical Technology, 38(4). [Link]
Sule, S., et al. (2023). Forced Degradation in Pharmaceuticals – A Regulatory Update. American Journal of Chemistry, 13(2), 42-48. [Link]
Ensing, A., et al. (2013). Sulfonamide antibiotic reduction in aquatic environment by application of fenton oxidation process. Iranian Journal of Environmental Health Science & Engineering, 10(1), 11. [Link]
Liu, Y., et al. (2024). Isolation, identification, and optimization of conditions for the degradation of four sulfonamide antibiotics and their metabolic pathways in Pseudomonas stutzeri strain DLY-21. Scientific Reports, 14(1), 7984. [Link]
O'Flynn, D., et al. (2022). Antibiotics Induce Metabolic and Physiological Responses in Daphnia magna. Metabolites, 12(3), 221. [Link]
Horwitz, W. (1982). Review of analytical methods for sulfonamides. Journal - Association of Official Analytical Chemists, 65(4), 814-824. [Link]
Baertschi, S. W., & Alsante, K. M. (Eds.). (2016). Pharmaceutical Stress Testing: Predicting Drug Degradation. CRC press. [Link]
Białk-Bielińska, A., et al. (2012). Hydrolysis of sulphonamides in aqueous solutions. Science of The Total Environment, 429, 230-237. [Link]
Jiang, M., et al. (2018). Overview of sulfonamide biodegradation and the relevant pathways and microorganisms. Applied Microbiology and Biotechnology, 102(21), 9173–9184. [Link]
Elsner, M., et al. (2012). Sulfonamide Degradation. Technische Universität München. [Link]
Białk-Bielińska, A., et al. (2012). Hydrolysis of sulphonamides in aqueous solutions. Science of The Total Environment, 429, 230-237. [Link]
Smith, P. J., & Youds, A. L. (1979). Acid-catalyzed hydrolysis of benzenesulfonamides. Rate enhancements by ortho-alkyl substituents. Journal of the Chemical Society, Perkin Transactions 2, (1), 47-50. [Link]
methods for removing persistent impurities from 4-amino-N-isobutylbenzenesulfonamide
Welcome to the technical support center for the purification of 4-amino-N-isobutylbenzenesulfonamide. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenge...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the purification of 4-amino-N-isobutylbenzenesulfonamide. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in achieving high purity for this versatile synthetic intermediate. We will move beyond simple protocols to explain the underlying chemical principles, enabling you to troubleshoot and adapt these methods to your specific experimental context.
Section 1: Frequently Asked Questions - Understanding the Impurity Profile
This section addresses the most common questions regarding the impurities encountered during the synthesis of 4-amino-N-isobutylbenzenesulfonamide.
Q1: What are the most common persistent impurities in the synthesis of 4-amino-N-isobutylbenzenesulfonamide and where do they come from?
The synthesis of 4-amino-N-isobutylbenzenesulfonamide typically follows a multi-step pathway, often starting from acetanilide. Each step presents an opportunity for the formation of structurally similar byproducts that can be challenging to remove. The general synthetic route and the points of impurity introduction are illustrated below.
Caption: Synthetic pathway and common points of impurity formation.
The most persistent impurities are summarized in the table below.
Impurity Name
Structure
Origin and Rationale for Persistence
4-Acetamido-N-isobutylbenzenesulfonamide
Acetyl group on the 4-amino position
This is the direct precursor to the final product. Incomplete hydrolysis is a very common issue. Its polarity and molecular structure are extremely similar to the target compound, making it the most challenging impurity to remove by standard crystallization or chromatography.[1]
2-Amino-N-isobutylbenzenesulfonamide
Isomer with amino group at the ortho position
Formed during the initial chlorosulfonation of acetanilide if reaction temperatures are not carefully controlled, leading to the ortho-substituted isomer.[2] This isomer often has very similar solubility properties to the desired para-product.
4-Aminobenzenesulfonic acid
Hydrolyzed sulfonamide
Can be formed if the sulfonamide bond is cleaved under harsh hydrolysis conditions used to remove the N-acetyl protecting group. Being zwitterionic, it has vastly different solubility but can sometimes co-precipitate.
Unreacted Isobutylamine / Di-sulfonated amine
Starting material or side product
Residual starting amine from the amidation step or, less commonly, reaction of two sulfonyl chloride molecules with one amine. These are typically easier to remove due to significant differences in basicity and polarity.
Q2: Why is the N-acetylated precursor (4-acetamido-N-isobutylbenzenesulfonamide) so difficult to remove?
The challenge lies in the subtle structural difference between the precursor and the product: a single acetyl group. This small change means that both compounds have nearly identical properties:
Polarity: The overall polarity is very similar, causing them to co-elute in normal-phase chromatography and have comparable solubilities in many common solvents.
Acid-Base Properties: The primary difference is the presence of a basic aromatic amine (pKa ~4-5) in the product versus a neutral amide in the precursor. This difference is the key to their separation and can be exploited, as we will discuss in the troubleshooting guide.
Q3: What analytical techniques are best for identifying and quantifying these impurities?
A multi-pronged approach is recommended for robust purity assessment.
High-Performance Liquid Chromatography (HPLC): This is the gold standard for quantifying purity. A reverse-phase C18 or C8 column with a gradient mobile phase (e.g., water/acetonitrile with 0.1% formic acid or trifluoroacetic acid) can typically resolve all major impurities.[3][4]
Thin-Layer Chromatography (TLC): An indispensable tool for quick, qualitative assessment of reaction completion and for developing conditions for flash chromatography. A mobile phase of ethyl acetate/hexane or dichloromethane/methanol is a good starting point.[5]
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is crucial for structural confirmation of the final product and can be used to detect impurities if they are present in significant quantities (>1-2%). For example, the N-acetyl impurity will show a characteristic singlet for the methyl protons around δ 2.1-2.2 ppm, which will be absent in the pure product.
Section 2: Troubleshooting Guide - Selecting the Right Purification Strategy
The optimal purification strategy depends on the scale of your experiment, the specific impurity profile, and the required final purity. This decision tree provides a logical workflow for selecting the best method.
Caption: Decision tree for selecting a purification method.
Section 3: Detailed Experimental Protocols
As a Senior Application Scientist, I advocate for methods that are not only effective but also rational. The following protocols include checkpoints for self-validation.
Protocol 3.1: Purification by Optimized Recrystallization
Principle: This method exploits small differences in solubility between the product and impurities in a chosen solvent system at different temperatures. It is the most economical method for large-scale purification.
Step-by-Step Methodology:
Solvent Screening (Small Scale):
Place ~50 mg of your crude material into several test tubes.
Add 0.5 mL of different solvents/solvent systems to each tube (e.g., isopropanol, ethanol, water, ethanol/water mixtures, ethyl acetate).
Heat the tubes in a water bath to boiling. If the solid dissolves, it's a potential candidate.
Allow the promising candidates to cool to room temperature and then in an ice bath. The best system is one where the product crystallizes out efficiently, leaving the solution colored with impurities. An ethanol/water mixture is often a good starting point for sulfonamides.[6]
Recrystallization Procedure (Scale-up):
Place the crude 4-amino-N-isobutylbenzenesulfonamide in an Erlenmeyer flask (sized so the solvent will fill it about halfway).
Add the minimum amount of the hot solvent (e.g., ethanol) identified in screening to just dissolve the solid. Add it portion-wise while heating the mixture on a hot plate.
Once fully dissolved, add the anti-solvent (e.g., hot water) dropwise until the solution becomes faintly cloudy. Add a few more drops of the primary solvent (ethanol) to redissolve the precipitate and obtain a clear solution.
Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Slow cooling is critical for forming large, pure crystals.
Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.
Collect the crystals by vacuum filtration, washing the filter cake with a small amount of the cold recrystallization solvent mixture.
Dry the crystals under vacuum.
Validation Checkpoint:
Analyze the dried crystals and the mother liquor by TLC or HPLC. A successful recrystallization will show a significant enhancement of the product spot/peak in the crystalline material and a concentration of impurity spots/peaks in the mother liquor.
Protocol 3.2: Targeted Removal via Acid-Base Liquid-Liquid Extraction
Principle: This powerful technique leverages the basicity of the product's 4-amino group. The product can be protonated and extracted into an aqueous acid phase, leaving the neutral N-acetyl impurity behind in the organic phase.
Step-by-Step Methodology:
Dissolution: Dissolve the crude product in a water-immiscible organic solvent like ethyl acetate or dichloromethane (DCM).
Acidic Extraction:
Transfer the organic solution to a separatory funnel.
Add an equal volume of dilute aqueous acid (e.g., 1 M HCl).
Shake the funnel vigorously, venting frequently. Allow the layers to separate.
The protonated product (4-amino-N-isobutylbenzenesulfonamide hydrochloride) will move to the aqueous layer. The neutral N-acetyl impurity will remain in the organic layer.
Drain the lower aqueous layer. Repeat the extraction on the organic layer with fresh 1 M HCl to ensure complete recovery.
Validation Checkpoint 1: Spot a sample of the organic layer on a TLC plate. It should contain primarily the N-acetyl impurity.
Neutralization and Re-extraction:
Combine the acidic aqueous extracts in a clean flask and cool in an ice bath.
Slowly add a base (e.g., 2 M NaOH or a saturated NaHCO₃ solution) with stirring until the pH is basic (pH ~8-9). The deprotonated product will precipitate out.
Extract the product back into a fresh organic solvent (ethyl acetate or DCM) multiple times.
Drying and Concentration:
Combine the organic extracts, dry them over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure to yield the purified product.
Validation Checkpoint 2: Analyze the final solid by HPLC. The peak corresponding to the N-acetyl impurity should be significantly reduced or eliminated.
Protocol 3.3: Purification by Flash Column Chromatography
Principle: This method separates compounds based on their differential adsorption to a stationary phase (typically silica gel) and their solubility in a mobile phase. It is highly effective for separating compounds with moderate polarity differences.
Step-by-Step Methodology:
TLC Method Development:
Find a solvent system (e.g., ethyl acetate/hexanes) that gives your product a Retention Factor (Rf) of ~0.25-0.35. This is the ideal eluting strength for the column. The impurity spots should be well-resolved from the product spot.
Column Packing:
Select an appropriately sized column for your sample amount (a general rule is a 40:1 to 100:1 ratio of silica weight to crude product weight).
Pack the column with silica gel as a slurry in the least polar solvent of your mobile phase (e.g., hexanes).
Sample Loading:
Dissolve your crude product in a minimal amount of the column solvent or DCM.
Alternatively, for better resolution, "dry load" the sample: dissolve the crude product in a solvent, add a small amount of silica gel, evaporate the solvent, and carefully load the resulting free-flowing powder onto the top of the packed column.
Elution:
Begin eluting the column with the mobile phase, starting with a low polarity (e.g., 10% ethyl acetate in hexanes) and gradually increasing the polarity (gradient elution) based on your TLC development.
Collect fractions in test tubes and monitor the elution process by TLC.
Fraction Analysis and Pooling:
Spot every few fractions on a TLC plate to identify which ones contain the pure product.
Combine the pure fractions, and remove the solvent under reduced pressure.
Validation Checkpoint: The combined, evaporated fractions should yield a single spot on a TLC plate (visualized by UV and/or a stain) and a single major peak by HPLC.
Stypuła-Trębas, S., et al. (2019). Determination of Sulfonamides in Feeds by High-Performance Liquid Chromatography. PMC - NIH.
Google Patents. (CN111039829B). Method for producing p-acetamido benzene sulfonyl chloride.
ResearchGate. (2021). How to recrystallization amine compound and it is not soluble in common organic solvents.
Google Patents. (EP1321454A1). Process for the removal of nitrobenzenesulfonyl.
BenchChem. (2025). A Comparative Guide to Determining the Purity of Synthesized Sulfonamides.
Google Patents. (CN105237446A). Synthetic method of p-aminobenzenesulfonamide.
Patel, R. J., et al. (2014). Isolation and Structural Elucidation of Impurity in Sulfonamide Intermediate of Glyburide. Research Journal of Pharmacy and Technology.
RSC Publishing. (2024). Crystallization of para-aminobenzoic acid forms from specific solvents.
Food Safety and Inspection Service. (2009). Determination and Confirmation of Sulfonamides.
Theochem @ Mercer University. THE SYNTHESIS OF SULFA DRUGS.
Technical Support Center: Interpreting Spectroscopic Data for 4-amino-N-isobutylbenzenesulfonamide
Internal Note: As a Senior Application Scientist, the initial and most critical step in troubleshooting anomalous data is to establish a reliable baseline of expected results. During the preparation of this guide, a comp...
Author: BenchChem Technical Support Team. Date: February 2026
Internal Note: As a Senior Application Scientist, the initial and most critical step in troubleshooting anomalous data is to establish a reliable baseline of expected results. During the preparation of this guide, a comprehensive search for verified, publicly available spectroscopic data (¹H NMR, ¹³C NMR, FTIR, and Mass Spectrometry) for 4-amino-N-isobutylbenzenesulfonamide (CAS Number not definitively available) did not yield a complete, validated dataset for the specific molecule requested. The majority of public data points to a more complex, structurally different molecule, 4-Amino-N-((2R,3S)-3-amino-2-hydroxy-4-phenylbutyl)-N-isobutylbenzenesulfonamide, a metabolite of the drug Darunavir.
Therefore, this guide has been constructed based on the principles of spectroscopic interpretation for aromatic sulfonamides and N-alkylated amines. The "expected data" presented herein is a scientifically informed prediction based on established chemical shift and absorption frequency principles for the constituent functional groups of 4-amino-N-isobutylbenzenesulfonamide. This serves as a foundational framework for troubleshooting. Researchers must compare their experimental data to their own internally generated, validated reference standard of 4-amino-N-isobutylbenzenesulfonamide.
Introduction for Researchers
This technical guide provides a structured approach to troubleshooting unexpected or anomalous spectroscopic results for 4-amino-N-isobutylbenzenesulfonamide. As a molecule with multiple functional groups—a primary aromatic amine, a sulfonamide linkage, and an isobutyl group—its spectra can be influenced by a variety of factors including impurities, residual solvents, polymorphism, and degradation. This guide is formatted in a question-and-answer style to directly address common issues encountered during an analytical characterization.
Predicted Spectroscopic Data for 4-amino-N-isobutylbenzenesulfonamide
For the purpose of this guide, we will use a predicted baseline for a pure, structurally sound sample of 4-amino-N-isobutylbenzenesulfonamide.
Question 1: My aromatic signals are shifted, or I have more than the expected four aromatic protons. What could be the cause?
Scientific Rationale: The electronic environment of the benzene ring is highly sensitive to the substituents. Any modification to the amino or sulfonamide groups, or the presence of impurities with aromatic rings, will alter the chemical shifts of the aromatic protons.
Troubleshooting Protocol:
Check for Residual Solvents: Aromatic solvents like toluene or benzene can introduce extra aromatic signals. Compare any unexpected peaks to established tables of solvent chemical shifts.[1][2]
Evaluate for Starting Material Impurities: The synthesis of 4-amino-N-isobutylbenzenesulfonamide likely starts from 4-acetamidobenzenesulfonyl chloride or a related nitro compound. Incomplete deprotection (acetamido group present) or incomplete reduction (nitro group present) will significantly alter the aromatic proton shifts.
Consider Degradation: Oxidation of the primary amine to a nitroso or nitro compound can occur, which would deshield the aromatic protons.
Run a 2D-NMR Experiment (COSY/HSQC): A COSY experiment will show correlations between coupled protons, helping to identify which aromatic protons belong to the same spin system. An HSQC will correlate protons to their attached carbons, confirming the number of aromatic CH groups.
Question 2: The broad singlet for my primary amine (NH₂) protons is either absent or has a very low integration. Why?
Scientific Rationale: Protons on heteroatoms (like nitrogen and oxygen) are exchangeable. Traces of acid or water in the NMR solvent (especially deuterated methanol or D₂O) can lead to rapid exchange with deuterium, causing the signal to broaden significantly or disappear entirely.
Troubleshooting Protocol:
Use an Anhydrous NMR Solvent: Prepare your sample using a fresh ampule of anhydrous deuterated solvent (e.g., DMSO-d₆ or CDCl₃).
Perform a D₂O Shake: Add a drop of D₂O to your NMR tube, shake vigorously, and re-acquire the spectrum. If the peak diminishes or disappears, it confirms it is an exchangeable proton (NH or OH).
Check the Solvent: DMSO-d₆ is a good choice for observing NH protons as it forms hydrogen bonds, often resulting in sharper peaks compared to CDCl₃.
FTIR Spectroscopy Anomalies
Question 1: I am only seeing one broad peak in the 3300-3500 cm⁻¹ region instead of two distinct N-H stretches for the primary amine.
Scientific Rationale: The two distinct N-H bands (symmetric and asymmetric stretching) of a primary amine can broaden and merge due to extensive intermolecular hydrogen bonding, especially in a concentrated solid sample or in the presence of hygroscopic moisture.
Troubleshooting Protocol:
Prepare a Dilute Sample: If possible, analyze the sample in a dilute solution using a non-polar solvent (like CCl₄, if solubility permits) to minimize intermolecular hydrogen bonding.
Ensure Sample is Dry: Dry the sample thoroughly under high vacuum before preparing the KBr pellet or ATR analysis to remove absorbed water.
Consider Polymorphism: Different crystalline forms (polymorphs) of the same compound can exhibit different hydrogen bonding patterns, leading to variations in the IR spectrum.[3][4] Consider recrystallizing the sample under different conditions to see if the spectrum changes.
Mass Spectrometry Anomalies
Question 1: My mass spectrum does not show the expected molecular ion at m/z 228, but I see a peak at m/z 164.
Scientific Rationale: Aromatic sulfonamides are known to undergo a characteristic fragmentation pathway involving the elimination of SO₂ (a loss of 64 Da) through an intramolecular rearrangement. This is a common fragmentation pattern and can sometimes be more intense than the parent molecular ion, especially under high-energy ionization conditions.
Troubleshooting Workflow:
Caption: Troubleshooting workflow for absent molecular ion in MS.
Detailed Steps:
Verify Fragmentation Pattern: Check for other expected fragments, such as the loss of the isobutyl group (m/z 228 -> m/z 171) or the formation of the 4-aminobenzenesulfonyl cation (m/z 156).
Employ Soft Ionization: Re-analyze the sample using a softer ionization technique like Electrospray Ionization (ESI) or Chemical Ionization (CI). These methods are less likely to cause in-source fragmentation and should reveal the protonated molecular ion [M+H]⁺ at m/z 229.
General Troubleshooting for Purity Issues
Question: My NMR spectrum has multiple small peaks in the aliphatic region that I can't assign to my isobutyl group. How do I identify them?
Scientific Rationale: These signals often arise from residual solvents used during synthesis or purification (e.g., ethyl acetate, hexane, diethyl ether). Their structures can give rise to complex NMR signals that may be mistaken for impurities.
Systematic Identification Protocol:
Caption: Protocol for identifying unknown aliphatic signals.
Expert Insight: Pay close attention to the multiplicity of the signals. For example, a quartet around 3.4 ppm and a triplet around 1.2 ppm is a classic signature of residual ethanol. A comprehensive resource for identifying such impurities is the paper by Gottlieb, Kotlyar, and Nudelman, "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities."[2]
References
Afghani, N. L. (Year). Synthesis and Antitumor Activity of 3,3-Dialkyltriazenes Bearing Sulfonamide Groups. (Source and URL not fully available).
Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]
Navickas, T., et al. (2018). Polymorphism, Intermolecular Interactions, and Spectroscopic Properties in Crystal Structures of Sulfonamides. Journal of Pharmaceutical Sciences, 107(1), 219-228. [Link]
Sun, W., et al. (2011). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement. Journal of Mass Spectrometry, 46(6), 579-85. [Link]
Wouters, J., et al. (2018). Experimental and theoretical investigation of conformational states and noncovalent interactions in crystalline sulfonamides. RSC Advances, 8, 3482-3490. (URL not fully available).
Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. (General reference, no specific URL).
Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning. (General reference, no specific URL).
A Comparative Guide to the Quantitative Purity Analysis of 4-amino-N-isobutylbenzenesulfonamide: HPLC vs. NMR
For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development and quality control, the precise determination of a compound's purity is paramount. This guide offers a detai...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of pharmaceutical development and quality control, the precise determination of a compound's purity is paramount. This guide offers a detailed comparative analysis of two powerful analytical techniques, High-Performance Liquid Chromatography (HPLC) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, for the quantitative purity assessment of 4-amino-N-isobutylbenzenesulfonamide. As a key intermediate or potential metabolite in various synthetic pathways, ensuring the purity of this sulfonamide is critical for the safety and efficacy of the final active pharmaceutical ingredient (API).[1][2]
This document provides a framework for understanding the operational principles, methodological considerations, and comparative performance of HPLC and qNMR. It is designed to empower researchers and analytical scientists to make informed decisions when selecting the most appropriate technique for their specific analytical challenges. While specific validated methods for 4-amino-N-isobutylbenzenesulfonamide are not extensively published, this guide presents model protocols based on established methods for structurally related sulfonamides and general principles of pharmaceutical analysis.[3][4]
The Imperative of Purity in Pharmaceutical Intermediates
The purity of a pharmaceutical intermediate like 4-amino-N-isobutylbenzenesulfonamide directly influences the quality and impurity profile of the final API.[4] Potential impurities can arise from the manufacturing process, degradation, or storage.[5] Regulatory bodies such as the International Council for Harmonisation (ICH) mandate rigorous validation of analytical procedures to ensure they are fit for their intended purpose, which includes the accurate quantification of purity and impurities.[6][7]
Head-to-Head Comparison: HPLC vs. qNMR
Both HPLC and qNMR are instrumental in modern pharmaceutical analysis, yet they operate on fundamentally different principles, offering distinct advantages and limitations.[8][9]
Feature
High-Performance Liquid Chromatography (HPLC)
Quantitative Nuclear Magnetic Resonance (qNMR)
Principle
Physical separation of components in a mixture based on their differential partitioning between a stationary and a mobile phase. Quantification is based on the area of the chromatographic peak, which is proportional to the concentration of the analyte.
Intrinsic property of nuclei in a magnetic field to absorb and re-emit electromagnetic radiation. The integral of a specific resonance signal is directly proportional to the number of nuclei, allowing for direct quantification without the need for a reference standard of the same compound.[10]
Specificity
High, especially with photodiode array (PDA) detectors that can provide spectral information to assess peak purity. However, co-eluting impurities can lead to inaccurate quantification.
Very high. The chemical shift of each proton is highly specific to its molecular environment, allowing for the differentiation of structurally similar compounds.
Reference Standard
Requires a well-characterized reference standard of the analyte for calibration and quantification. The purity of the reference standard directly impacts the accuracy of the results.
Can be a primary ratio method of measurement, allowing for quantification using a certified internal standard of a different compound.[11] This is particularly advantageous when a pure reference standard of the analyte is not available.
Sensitivity
Generally higher than qNMR, with Limits of Detection (LOD) and Quantification (LOQ) often in the sub-µg/mL range.[12]
Lower sensitivity compared to HPLC, with typical LOQs in the mg/mL range.[12] However, cryogenically cooled probes can significantly enhance sensitivity.
Sample Throughput
Can be high with the use of autosamplers. However, method development and system suitability testing can be time-consuming.
Generally lower than HPLC due to longer acquisition times required for a good signal-to-noise ratio, especially for dilute samples.
Sample Preparation
Typically involves dissolution in a suitable solvent and filtration. More complex matrices may require extraction or derivatization.[13]
Simple dissolution in a deuterated solvent with the addition of an internal standard. The sample is not destroyed during analysis and can be recovered.[14]
Cost
Lower initial instrument cost compared to NMR spectrometers. However, ongoing costs include columns, solvents, and reference standards.[14]
High initial investment for the NMR spectrometer. Lower operational costs due to reduced solvent consumption and no need for chromatographic columns.[14]
Information Content
Provides retention time and UV-Vis spectral data, which are useful for identification and quantification.
Provides detailed structural information in addition to quantification, which can be invaluable for identifying unknown impurities.
Experimental Protocols: A Practical Guide
The following sections outline model experimental protocols for the quantitative purity analysis of 4-amino-N-isobutylbenzenesulfonamide by HPLC-UV and ¹H-qNMR. These protocols are based on established methods for similar sulfonamides and should be validated according to ICH Q2(R1) guidelines before routine use.[3][4][6][15]
HPLC-UV Method for Purity Determination
This protocol describes a reversed-phase HPLC method with UV detection, a workhorse in pharmaceutical quality control for its robustness and reliability.[3][4]
1. Instrumentation and Chromatographic Conditions:
HPLC System: A system equipped with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.
Column: YMC-Triart C8 (250 x 4.6 mm, 5 µm) or equivalent.[3]
Standard Solution (100 µg/mL): Accurately weigh about 10 mg of 4-amino-N-isobutylbenzenesulfonamide reference standard and dissolve in 100 mL of diluent.
Sample Solution (100 µg/mL): Accurately weigh about 10 mg of the 4-amino-N-isobutylbenzenesulfonamide sample and dissolve in 100 mL of diluent.
3. Data Analysis and Purity Calculation:
The purity is determined by area normalization, assuming that all impurities have a similar response factor at the detection wavelength.
Purity (%) = (Area of Main Peak / Total Area of all Peaks) x 100
For a more accurate determination, a reference standard is used to calculate the assay value, and known impurities are quantified against their respective reference standards.
Quantitative ¹H-NMR (qNMR) Method for Purity Determination
This protocol outlines the use of ¹H-qNMR with an internal standard for the absolute quantification of 4-amino-N-isobutylbenzenesulfonamide.[16][17]
1. Instrumentation and Experimental Parameters:
NMR Spectrometer: A 400 MHz or higher field NMR spectrometer.
Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).
Acquisition Parameters:
Relaxation Delay (d1): 30 s (to ensure full relaxation of all protons).
Number of Scans (ns): 16 (can be adjusted based on sample concentration).
Dummy Scans (ds): 4.
Acquisition Time (aq): At least 3 seconds.
Spectral Width (sw): Appropriate to cover all signals of interest.
2. Sample Preparation:
Accurately weigh approximately 10 mg of the 4-amino-N-isobutylbenzenesulfonamide sample and 5 mg of the maleic acid internal standard into a tared NMR tube.[17][18]
Add approximately 0.7 mL of DMSO-d₆.
Cap the tube and vortex until both the sample and internal standard are fully dissolved.
3. Data Processing and Purity Calculation:
Apply appropriate phasing and baseline correction to the spectrum.
Integrate a well-resolved, characteristic signal of 4-amino-N-isobutylbenzenesulfonamide (e.g., aromatic protons) and the signal of the internal standard (e.g., the two olefinic protons of maleic acid).
The purity of the analyte is calculated using the following equation:[10]
The following diagrams illustrate the generalized workflows for the quantitative purity analysis of 4-amino-N-isobutylbenzenesulfonamide by HPLC and qNMR.
Caption: Generalized workflow for quantitative purity analysis by HPLC.
Caption: Generalized workflow for quantitative purity analysis by qNMR.
Conclusion: A Synergy of Techniques
In the quantitative purity analysis of 4-amino-N-isobutylbenzenesulfonamide, both HPLC and qNMR offer robust and reliable results. The choice between the two often depends on the specific requirements of the analysis. HPLC, with its high sensitivity, is well-suited for trace impurity analysis. In contrast, qNMR serves as an excellent primary method for absolute quantification, especially when a certified reference standard of the analyte is unavailable, and provides invaluable structural information.[11][19]
For comprehensive characterization and in-depth quality assessment, a synergistic approach employing both techniques is often the most powerful strategy. HPLC can be used for routine quality control and the detection of trace impurities, while qNMR can be employed for the certification of reference standards and as an orthogonal method to confirm the purity results obtained by HPLC. This dual-pronged approach ensures the highest level of confidence in the quality of pharmaceutical intermediates and the final drug product.
References
ResearchGate. (n.d.). Purity comparison by NMR and HPLC. Retrieved from [Link]
Trends in Sciences. (2023, March 15). Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. Retrieved from [Link]
PubMed. (2023, January 12). Head-to-Head Comparison of High-Performance Liquid Chromatography versus Nuclear Magnetic Resonance for the Quantitative Analysis of Carbohydrates in Yiqi Fumai Lyophilized Injection. Retrieved from [Link]
ResearchGate. (n.d.). (PDF) Quantitative NMR Spectroscopy in Pharmaceutical R&D. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). HPLC-UV Method Validation for Amobarbital and Pharmaceutical Stability Evaluation when Dispersed in a Hyaluronic Acid Hydrogel: A New Concept for Post-traumatic Osteoarthritis Prevention. Retrieved from [Link]
SRUC Pure. (2021, December 21). Comparison of HPLC and NMR for quantification of the main volatile fatty acids in rumen digesta. Retrieved from [Link]
ResearchGate. (2023, March 15). (PDF) Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. Retrieved from [Link]
PubMed. (2024, December 15). Identification by HSQC and quantification by qHNMR innovate pharmaceutical amino acid analysis. Retrieved from [Link]
(n.d.). Purity by Absolute qNMR Instructions. Retrieved from [Link]
ResearchGate. (n.d.). Identification by HSQC and Quantification by qHNMR Innovate Pharmaceutical Amino Acid Analysis | Request PDF. Retrieved from [Link]
ACG Publications. (2016, June 30). Comparison of qNMR and HPLC-UV techniques for measurement of Coenzyme Q10 in dietary supplement capsules. Retrieved from [Link]
ResearchGate. (n.d.). Quantitative NMR (qNMR) for pharmaceutical analysis: The pioneering work of George Hanna at the US FDA. Retrieved from [Link]
NINGBO INNO PHARMCHEM CO.,LTD. (2024, August 23). 4-amino-n-((2r,3s)-3-amino-2-hydroxy-4-phenylbutyl)-n-isobutylbenzenesulfonamide | Premium Quality Supplier. Retrieved from [Link]
(n.d.). ich harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). Retrieved from [Link]
MDPI. (2023, January 12). Head-to-Head Comparison of High-Performance Liquid Chromatography versus Nuclear Magnetic Resonance for the Quantitative Analysis of Carbohydrates in Yiqi Fumai Lyophilized Injection. Retrieved from [Link]
Emery Pharma. (n.d.). A Guide to Quantitative NMR (qNMR). Retrieved from [Link]
European Medicines Agency (EMA). (n.d.). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]
SIELC Technologies. (2018, May 16). 4-(2-Aminoethyl)benzenesulfonamide. Retrieved from [Link]
U.S. Food and Drug Administration. (n.d.). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]
AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link]
Lösungsfabrik. (2018, May 11). Method categories according to the ICH Q2(R1). Retrieved from [Link]
MDPI. (n.d.). Quantitative Determination of Four Potential Genotoxic Impurities in the Active Pharmaceutical Ingredients in TSD-1 Using UPLC-MS/MS. Retrieved from [Link]
A Senior Application Scientist's Guide to the Structural Confirmation of Synthesized 4-amino-N-isobutylbenzenesulfonamide
For researchers, medicinal chemists, and professionals in drug development, the unambiguous structural confirmation of a newly synthesized compound is a cornerstone of scientific rigor. This guide provides an in-depth, c...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, medicinal chemists, and professionals in drug development, the unambiguous structural confirmation of a newly synthesized compound is a cornerstone of scientific rigor. This guide provides an in-depth, comparative analysis of the essential spectroscopic techniques required to definitively characterize 4-amino-N-isobutylbenzenesulfonamide. We will move beyond a simple recitation of methods to explain the causality behind experimental choices, ensuring a self-validating and robust analytical workflow.
The Analytical Gauntlet: A Multi-faceted Approach to Structural Elucidation
The confirmation of the molecular structure of 4-amino-N-isobutylbenzenesulfonamide relies on a synergistic application of several analytical techniques. Each method provides a unique piece of the structural puzzle, and their combined interpretation provides a comprehensive and irrefutable confirmation. The logical flow of this process is outlined below.
Caption: A logical workflow for the comprehensive structural confirmation of 4-amino-N-isobutylbenzenesulfonamide.
Nuclear Magnetic Resonance (NMR) Spectroscopy: The Blueprint of the Molecule
NMR spectroscopy is the most powerful tool for elucidating the precise atomic connectivity of an organic molecule. Both ¹H and ¹³C NMR provide complementary information, allowing for a detailed mapping of the carbon skeleton and the attached protons.
¹H NMR Spectroscopy: Unveiling the Proton Environment
¹H NMR spectroscopy provides information on the number of different types of protons, their chemical environment, and their proximity to other protons. For 4-amino-N-isobutylbenzenesulfonamide, we expect to see distinct signals for the aromatic protons, the protons of the isobutyl group, and the protons of the amine and sulfonamide groups.
¹³C NMR Spectroscopy: Mapping the Carbon Framework
¹³C NMR spectroscopy provides a count of the number of non-equivalent carbon atoms in a molecule. This technique is invaluable for confirming the carbon skeleton of the synthesized compound.
Comparative NMR Data for 4-amino-N-isobutylbenzenesulfonamide
Functional Group
Expected ¹H NMR Chemical Shift (δ, ppm)
Expected ¹³C NMR Chemical Shift (δ, ppm)
Rationale for Chemical Shift
Aromatic Protons (H-2, H-6)
7.5 - 7.7
128 - 130
These protons are adjacent to the electron-withdrawing sulfonamide group, leading to deshielding and a downfield shift.
Aromatic Protons (H-3, H-5)
6.6 - 6.8
113 - 115
These protons are ortho and para to the electron-donating amino group, resulting in shielding and an upfield shift.
Isobutyl CH₂
~2.7 (doublet)
45 - 50
This methylene group is directly attached to the nitrogen of the sulfonamide, causing a downfield shift.
Isobutyl CH
~1.8 (multiplet)
28 - 32
This methine proton is adjacent to the CH₂ and two CH₃ groups.
Isobutyl CH₃
~0.9 (doublet)
20 - 22
These methyl groups are in a typical aliphatic environment.
-NH₂ Protons
4.0 - 4.5 (broad singlet)
-
The chemical shift of amine protons can vary depending on solvent and concentration.
-SO₂NH- Proton
7.8 - 8.2 (singlet)
-
The proton on the sulfonamide nitrogen is typically deshielded.
Mass Spectrometry (MS): Weighing the Evidence
Mass spectrometry provides the molecular weight of the synthesized compound, offering a fundamental piece of evidence for its identity. Electrospray ionization (ESI) is a soft ionization technique well-suited for polar molecules like sulfonamides.
A key fragmentation pathway for aromatic sulfonamides in ESI-MS is the loss of SO₂ (a neutral loss of 64 Da). This characteristic fragmentation provides strong evidence for the presence of the benzenesulfonamide core.
Expected Fragmentation Pattern in ESI-MS
Fragment Ion (m/z)
Proposed Structure/Loss
Significance
[M+H]⁺
Protonated molecule
Confirms the molecular weight of the compound.
[M+H - 64]⁺
Loss of SO₂
Characteristic fragmentation of arylsulfonamides.
Further fragments
Cleavage of the N-isobutyl bond
Provides further structural information about the substituent.
Fourier-Transform Infrared (FTIR) Spectroscopy: Identifying the Key Functional Groups
FTIR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule. The presence of characteristic absorption bands for the amine, sulfonamide, and aromatic moieties provides crucial confirmatory data.
Key IR Absorption Bands for 4-amino-N-isobutylbenzenesulfonamide
Functional Group
Characteristic Absorption (cm⁻¹)
Vibrational Mode
N-H (primary amine)
3400 - 3300 (two bands)
Asymmetric and symmetric stretching
N-H (sulfonamide)
3300 - 3200 (one band)
Stretching
C-H (aromatic)
3100 - 3000
Stretching
C-H (aliphatic)
2960 - 2850
Stretching
S=O (sulfonamide)
1350 - 1300 and 1170 - 1150
Asymmetric and symmetric stretching
C=C (aromatic)
1600 - 1450
Ring stretching
Experimental Protocols
Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation : Dissolve approximately 10-20 mg of the synthesized 4-amino-N-isobutylbenzenesulfonamide in 0.6-0.8 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a clean, dry NMR tube.[1][2] The use of a deuterated solvent is essential to avoid large solvent signals in the ¹H NMR spectrum.
Instrumentation : Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.
Data Acquisition : For ¹H NMR, a sufficient number of scans should be acquired to obtain a good signal-to-noise ratio. For ¹³C NMR, a larger number of scans will be necessary due to the lower natural abundance of the ¹³C isotope.
Data Processing : Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Chemical shifts should be referenced to the residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS).[3]
Mass Spectrometry (ESI-MS)
Sample Preparation : Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.
Instrumentation : Analyze the sample using an electrospray ionization mass spectrometer.
Data Acquisition : Acquire the mass spectrum in positive ion mode to observe the protonated molecule [M+H]⁺.
Data Analysis : Determine the molecular weight from the mass of the protonated molecule. Analyze the fragmentation pattern to identify characteristic losses, such as the loss of SO₂.
Fourier-Transform Infrared (FTIR) Spectroscopy
Sample Preparation : For a solid sample, the KBr pellet method is commonly used.[4] Mix a small amount of the finely ground sample (1-2 mg) with approximately 100-200 mg of dry KBr powder in an agate mortar and pestle. Press the mixture into a thin, transparent pellet using a hydraulic press. Alternatively, Attenuated Total Reflectance (ATR)-FTIR can be used for direct analysis of the solid powder.[4]
Instrumentation : Record the IR spectrum using an FTIR spectrometer.
Data Acquisition : Acquire the spectrum over the range of 4000-400 cm⁻¹.
Data Analysis : Identify the characteristic absorption bands corresponding to the functional groups present in the molecule.
Conclusion: A Weight of Evidence Approach
The structural confirmation of synthesized 4-amino-N-isobutylbenzenesulfonamide is not reliant on a single piece of data but on the convergence of evidence from multiple, independent analytical techniques. The precise atomic connectivity revealed by NMR, the molecular weight confirmation from mass spectrometry, and the identification of key functional groups by FTIR collectively provide an unassailable confirmation of the target structure. This rigorous, multi-technique approach is fundamental to ensuring the integrity and validity of research in drug discovery and development.
References
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PubChem. (n.d.). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement.
U.S. Department of Agriculture. (2016, March 14). Screening, Quantitation and Confirmation of Sulfonamides by Liquid Chromatography - Tandem Mass Spectrometry. Food Safety and Inspection Service.
Go up. (2023, July 24).
ResearchGate. (n.d.). IR spectral and structural studies of 4‐aminobenzenesulfonamide (sulfanilamide)‐d0, ‐d4, and ‐15N, as well as their azanions: Combined DFT B3LYP/experimental approach.
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evaluating the relative efficacy of 4-amino-N-isobutylbenzenesulfonamide against analogous compounds
A Comprehensive Guide to Evaluating the Relative Efficacy of 4-amino-N-isobutylbenzenesulfonamide and Its Analogs For Researchers, Scientists, and Drug Development Professionals In the landscape of antimicrobial research...
Author: BenchChem Technical Support Team. Date: February 2026
A Comprehensive Guide to Evaluating the Relative Efficacy of 4-amino-N-isobutylbenzenesulfonamide and Its Analogs
For Researchers, Scientists, and Drug Development Professionals
In the landscape of antimicrobial research, the sulfonamide scaffold remains a cornerstone of medicinal chemistry. This guide provides an in-depth evaluation of 4-amino-N-isobutylbenzenesulfonamide, with a specific focus on its more complex yet therapeutically relevant derivative, 4-Amino-N-((2R,3S)-3-amino-2-hydroxy-4-phenylbutyl)-N-isobutylbenzenesulfonamide, a known metabolite of the HIV protease inhibitor Darunavir.[1][2][3] We will explore its chemical identity, compare it with analogous classical sulfonamide antibiotics, and provide detailed experimental protocols for assessing its relative efficacy.
Introduction to the Sulfonamide Moiety: A Legacy of Antimicrobial Action
Sulfonamides were the first class of synthetic antimicrobial agents to be used systemically and their discovery marked a turning point in medicine.[4] The core structure of these compounds is a 4-aminobenzenesulfonamide backbone. Their primary mechanism of action in bacteria is the competitive inhibition of dihydropteroate synthase (DHPS), an essential enzyme in the folic acid synthesis pathway.[4] Folic acid is a vital precursor for the synthesis of nucleic acids and certain amino acids. By blocking its production, sulfonamides exhibit a bacteriostatic effect, arresting bacterial growth and replication.[4]
The specific compound of interest in this guide, 4-Amino-N-((2R,3S)-3-amino-2-hydroxy-4-phenylbutyl)-N-isobutylbenzenesulfonamide, is a derivative of this core structure.[1][5] While it is recognized as a metabolite of the antiviral drug Darunavir, its inherent antibacterial potential, derived from the sulfonamide group, warrants a thorough comparative evaluation.[2][6]
Structural Comparison: 4-Amino-N-((2R,3S)-3-amino-2-hydroxy-4-phenylbutyl)-N-isobutylbenzenesulfonamide vs. Classical Analogs
The efficacy of a sulfonamide is intrinsically linked to its chemical structure. Substitutions on the sulfonamide nitrogen (N1) and the amino group (N4) can significantly alter its physicochemical properties, such as solubility, protein binding, and potency.
This molecule possesses a complex N-substituent, which distinguishes it from traditional sulfonamide antibiotics. The isobutyl group and the larger (2R,3S)-3-amino-2-hydroxy-4-phenylbutyl moiety contribute to its unique steric and electronic profile.
Analogous Compounds for Comparison:
Sulfamethoxazole: A widely used sulfonamide, often in combination with trimethoprim. It features a heterocyclic oxazole ring attached to the sulfonamide nitrogen.
Sulfadiazine: Another clinically significant sulfonamide, characterized by a pyrimidine ring substituent.
Sulfanilamide: The parent compound of the sulfonamide class, with an unsubstituted sulfonamide group.
The structural differences between these molecules are expected to translate into variations in their antibacterial efficacy.
Comparative Efficacy: A Data-Driven Analysis
Table 1: Typical MIC Ranges for Analogous Sulfonamides
Note: MIC values can vary significantly depending on the bacterial strain and the specific testing conditions.
To ascertain the relative efficacy of 4-Amino-N-((2R,3S)-3-amino-2-hydroxy-4-phenylbutyl)-N-isobutylbenzenesulfonamide, it would need to be subjected to the standardized antimicrobial susceptibility testing methods detailed in the following section.
Experimental Protocols for Efficacy Evaluation
The following protocols, based on guidelines from the Clinical and Laboratory Standards Institute (CLSI), provide a framework for determining the in vitro antibacterial efficacy of the target compound and its analogs.[10][11]
Broth Microdilution Method for MIC Determination
This method is a quantitative assay to determine the MIC of an antimicrobial agent.[9]
Principle: A standardized suspension of the test bacterium is inoculated into wells of a microtiter plate containing serial twofold dilutions of the antimicrobial agent. The plate is incubated, and the wells are examined for visible bacterial growth. The MIC is the lowest concentration of the agent that prevents visible growth.
Workflow for Broth Microdilution Assay
Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) using the broth microdilution method.
Step-by-Step Methodology:
Preparation of Antimicrobial Stock Solution: Dissolve a precisely weighed amount of 4-Amino-N-((2R,3S)-3-amino-2-hydroxy-4-phenylbutyl)-N-isobutylbenzenesulfonamide in a suitable solvent (e.g., dimethyl sulfoxide - DMSO) to create a high-concentration stock solution.
Preparation of Microdilution Plates: In a 96-well microtiter plate, perform serial twofold dilutions of the stock solution in cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve the desired final concentration range. Include a positive control well (broth and inoculum, no drug) and a negative control well (broth only).
Inoculum Preparation: Prepare a bacterial inoculum from a fresh culture equivalent to a 0.5 McFarland turbidity standard. Dilute this suspension in CAMHB to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well.
Inoculation: Add the standardized bacterial inoculum to each well of the microtiter plate.
Incubation: Incubate the plate at 35-37°C for 16-20 hours in ambient air.
Reading and Interpretation: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the antimicrobial agent in which there is no visible growth.
Agar Disk Diffusion Method
This is a qualitative or semi-quantitative method to assess the susceptibility of bacteria to antimicrobial agents.[12]
Principle: A paper disk impregnated with a known concentration of the antimicrobial agent is placed on an agar plate that has been uniformly inoculated with the test bacterium. The agent diffuses from the disk into the agar, creating a concentration gradient. If the bacterium is susceptible to the agent, a zone of growth inhibition will appear around the disk. The diameter of this zone is inversely proportional to the MIC.
Workflow for Agar Disk Diffusion Assay
Caption: Workflow for assessing antimicrobial susceptibility using the agar disk diffusion method.
Step-by-Step Methodology:
Inoculum Preparation: Prepare a bacterial suspension from a fresh culture to match the turbidity of a 0.5 McFarland standard.
Inoculation of Agar Plate: Dip a sterile cotton swab into the standardized inoculum and streak it evenly across the entire surface of a Mueller-Hinton agar plate to ensure confluent growth.
Application of Antimicrobial Disks: Aseptically place a paper disk impregnated with a known concentration of 4-Amino-N-((2R,3S)-3-amino-2-hydroxy-4-phenylbutyl)-N-isobutylbenzenesulfonamide onto the inoculated agar surface. Also, place disks of analogous sulfonamides for direct comparison.
Incubation: Invert the plate and incubate at 35-37°C for 16-20 hours.
Measurement and Interpretation: After incubation, measure the diameter of the zone of complete growth inhibition around each disk in millimeters. The results are interpreted as susceptible, intermediate, or resistant based on established zone diameter breakpoints for the specific antimicrobial and bacterium.[12] For sulfonamides, slight growth (up to 20% of the lawn) within the inhibition zone may occur and should be disregarded when measuring the diameter.[12]
Structure-Activity Relationship (SAR) and Mechanistic Insights
The antibacterial activity of sulfonamides is governed by their structural similarity to para-aminobenzoic acid (PABA), the natural substrate for DHPS.[4]
Mechanism of Action: Competitive Inhibition of DHPS
Caption: Sulfonamides act as competitive inhibitors of dihydropteroate synthase (DHPS), blocking the folic acid synthesis pathway in bacteria.
The N1-substituent plays a crucial role in determining the potency of sulfonamides. Electron-withdrawing groups on the N1-substituent generally increase the acidity of the sulfonamide proton, leading to enhanced antibacterial activity. The large, complex substituent in 4-Amino-N-((2R,3S)-3-amino-2-hydroxy-4-phenylbutyl)-N-isobutylbenzenesulfonamide could influence its binding affinity to the DHPS active site. A comprehensive evaluation would require molecular docking studies to predict its interaction with the enzyme's binding pocket compared to known potent sulfonamides.
Conclusion and Future Directions
While 4-Amino-N-((2R,3S)-3-amino-2-hydroxy-4-phenylbutyl)-N-isobutylbenzenesulfonamide is primarily known as a metabolite of Darunavir, its inherent sulfonamide structure suggests potential antibacterial activity. This guide provides the foundational knowledge and detailed experimental protocols necessary to rigorously evaluate its efficacy relative to established sulfonamide antibiotics. The proposed comparative studies, employing standardized broth microdilution and agar disk diffusion methods, will be instrumental in elucidating its antimicrobial profile. Further research, including structure-activity relationship studies and molecular modeling, will provide deeper insights into its mechanism of action and potential for future drug development.
References
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Chen, X., et al. (2021). Design, Synthesis, and Biological Evaluation of Darunavir Analogs as HIV-1 Protease Inhibitors. ACS Omega, 6(38), 24753–24768.
El-Sayed, M. A. A., et al. (2021). Design, Synthesis, and Antimicrobial Evaluation of New Thiopyrimidine–Benzenesulfonamide Compounds. Molecules, 26(11), 3163.
Khan, I., et al. (2022). Synthesis, In Vitro Anti-Microbial Analysis and Molecular Docking Study of Aliphatic Hydrazide-Based Benzene Sulphonamide Derivatives as Potent Inhibitors of α-Glucosidase and Urease. Molecules, 27(20), 7025.
Conroy, M., et al. (2014). Multisite Reproducibility of the Broth Microdilution Method for Susceptibility Testing of Nocardia Species. Journal of Clinical Microbiology, 52(7), 2489–2495.
Jawad, S. M., & Thajeel, A. (2021). New 4-aminobenzenesulfonamides, compounds with the N,N-disubstituted...
El-Gazzar, A. B. A., et al. (2021). Antimicrobial Evaluation of Sulfonamides after Coupling with Thienopyrimidine Coplanar Structure. Molecules, 26(2), 435.
de Campos, M. L., et al. (2012). Darunavir: a critical review of its properties, use and drug interactions. Current Drug Metabolism, 13(7), 991–999.
Chen, X., et al. (2021). Design, Synthesis, and Biological Evaluation of Darunavir Analogs as HIV-1 Protease Inhibitors. ACS Bio & Med Chem Au.
CLSI. (n.d.). M100: Performance Standards for Antimicrobial Susceptibility Testing. Retrieved from [Link]
Abdulsalami, M. S., et al. (2018).
El-Gazzar, A. B. A., et al. (2019). SYNTHESIS AND BIOLOGICAL EVALUATION OF SULFONAMIDE DERIVATIVES AS ANTIMICROBIAL AGENTS. Acta Poloniae Pharmaceutica, 76(4), 635-646.
El-Gazzar, A. B. A., et al. (2021). Design, Synthesis, and Antimicrobial Evaluation of Some New Thiopyrimidin-Benzenesulfonamide Compounds. Preprints.org.
Pharmaffiliates. (n.d.). Darunavir-impurities. Retrieved from [Link]
Chen, X., et al. (2021). Design, Synthesis, and Biological Evaluation of Darunavir Analogs as HIV-1 Protease Inhibitors.
CHAIN. (2016). ANTIMICROBIAL SUSCEPTIBILITY TESTING (CLSI) (MASTER) Version 1.01.
Clotet, B., et al. (2010). [Comparative cost-effectiveness analysis between darunavir/ritonavir and other protease inhibitors in treatment-naive human immunodeficiency syndrome type 1-infected patients in Spain]. Enfermedades Infecciosas y Microbiología Clínica, 28(8), 516–523.
Perry, J. W., & Katen, S. P. (2019). Structure–Activity Relationship Studies on Novel Antiviral Agents for Norovirus Infections. Viruses, 11(11), 1033.
Kumar, A., et al. (2021). Synthesis, Spectral Characterization, Docking Studies and QSAR Screening of 4-amino-benzenesulfonamides/N-acetyl 4-amino-benzenesulfonamide Derivatives as Antimicrobial Agents.
Becheker, I., et al. (2014). Antibacterial activity of four sulfonamide derivatives against multidrug-resistant Staphylococcus aureus.
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A Comprehensive Guide to the Safe Disposal of 4-amino-N-isobutylbenzenesulfonamide
For researchers and drug development professionals, the integrity of scientific discovery is intrinsically linked to a culture of safety. The proper handling and disposal of chemical reagents are paramount to protecting...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers and drug development professionals, the integrity of scientific discovery is intrinsically linked to a culture of safety. The proper handling and disposal of chemical reagents are paramount to protecting laboratory personnel and the environment. This guide provides a detailed, step-by-step protocol for the safe disposal of 4-amino-N-isobutylbenzenesulfonamide (CAS: 169280-56-2), a key building block in pharmaceutical research.[1][2] The procedures outlined herein are grounded in established safety protocols and regulatory guidelines, ensuring a self-validating system of laboratory best practices.
Hazard Identification and Risk Assessment: The "Why" Behind the Precautions
Known and Inferred Hazards:
Acute Toxicity: The compound is classified as harmful if swallowed (H302).[5]
Skin and Eye Irritation: Like many sulfonamide derivatives, it may cause skin irritation and serious eye irritation.[4] A closely related compound is known to cause serious eye damage.[6]
Respiratory Irritation: Inhalation of the dust may cause respiratory irritation.[4]
Sensitization: There is a potential for allergic skin reactions upon repeated contact.[6]
Organ Toxicity: Prolonged or repeated exposure may cause damage to organs.[6]
This hazard profile dictates that 4-amino-N-isobutylbenzenesulfonamide must be treated as hazardous waste. Under no circumstances should it be disposed of down the drain or in regular solid waste. Improper disposal can lead to environmental contamination and potential harm to aquatic life.[6]
Personal Protective Equipment (PPE): Your First Line of Defense
Given the potential for skin, eye, and respiratory irritation, a stringent PPE protocol is non-negotiable. The causality is clear: creating a barrier between the researcher and the chemical is the most direct way to mitigate exposure risks.
PPE Item
Specification
Rationale
Gloves
Nitrile gloves, double-gloved if handling significant quantities.
Prevents skin contact and potential sensitization.[7]
Eye Protection
Chemical safety goggles.
Protects against dust particles and potential splashes, preventing serious eye irritation or damage.[4]
Lab Coat
Standard laboratory coat, fully buttoned.
Protects skin and personal clothing from contamination.
Respiratory Protection
Use in a well-ventilated area. A NIOSH-approved respirator may be necessary if handling large quantities or if dust is generated.
Minimizes the risk of inhaling irritating dust particles.[7] The Occupational Safety and Health Administration (OSHA) mandates proper respiratory protection programs where necessary.[8]
Disposal Workflow: A Step-by-Step Protocol
The following protocol provides a systematic approach to the disposal of 4-amino-N-isobutylbenzenesulfonamide, from the laboratory bench to final collection.
Proper segregation is the cornerstone of safe and compliant chemical waste management.
Designate a Waste Stream: Classify 4-amino-N-isobutylbenzenesulfonamide waste as "Non-halogenated Organic Solid Waste."
Avoid Co-mingling: Do not mix this waste with halogenated solvents, heavy metals, or other incompatible chemical waste streams. Incompatible materials can lead to dangerous reactions.
This applies to the pure compound, contaminated consumables (e.g., weigh boats, paper), and PPE.
Primary Containment:
Place solid 4-amino-N-isobutylbenzenesulfonamide waste into a clearly labeled, sealable polyethylene bag.
Contaminated items such as gloves, weigh paper, and disposable lab coats should also be placed in a designated, sealed bag.[3]
Secondary Containment:
Place the sealed primary bag(s) into a rigid, leak-proof hazardous waste container. This container should be made of a compatible material (e.g., high-density polyethylene) and have a secure, screw-top lid.
Labeling:
The outer container must be labeled with a "Hazardous Waste" tag.
The label must include:
The full chemical name: "4-amino-N-isobutylbenzenesulfonamide"
CAS Number: "169280-56-2"
The approximate quantity of waste.
The date the waste was first added to the container.
The relevant hazard pictograms (e.g., exclamation mark for irritant/harmful).
If 4-amino-N-isobutylbenzenesulfonamide is in a solvent, the entire solution must be disposed of as hazardous liquid waste.
Containment:
Use a dedicated, leak-proof, and shatter-resistant waste container (e.g., a plastic-coated glass bottle or a polyethylene container) with a secure screw cap.
Ensure the container is compatible with the solvent used.
Labeling:
Label the container with a "Hazardous Waste" tag.
List all chemical constituents by their full name, including solvents, and their approximate percentages. For example:
4-amino-N-isobutylbenzenesulfonamide (~5%)
Methanol (95%)
Include the date and relevant hazard pictograms for the entire mixture.
Proper temporary storage is a critical compliance point under U.S. Environmental Protection Agency (EPA) regulations.
Storage Location: Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory. The SAA should be at or near the point of generation and under the control of the laboratory personnel.
Container Management: Keep the waste container closed at all times, except when adding waste.
Scheduled Pickup: Arrange for the collection of the hazardous waste by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor. Laboratories must adhere to specific timelines for waste removal.[9]
Decontamination and Spill Management
Accidents can happen, and a prepared response is a key component of a safe disposal plan.
Decontamination:
Wipe down any surfaces that may have come into contact with the compound using a suitable solvent (e.g., methanol or ethanol), followed by soap and water.
Dispose of all cleaning materials (e.g., paper towels, wipes) as solid hazardous waste, as described in Step 2.
Spill Response:
Small Spills: For small powder spills, carefully sweep up the material, avoiding the creation of dust, and place it in the designated solid hazardous waste container.
Large Spills: In the event of a larger spill, evacuate the immediate area and follow your institution's emergency procedures. Contact your EHS department immediately. Do not attempt to clean up a large spill without proper training and equipment.
Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 4-amino-N-isobutylbenzenesulfonamide.
Caption: Decision tree for the safe disposal of 4-amino-N-isobutylbenzenesulfonamide.
Conclusion: Fostering a Culture of Safety
The proper disposal of 4-amino-N-isobutylbenzenesulfonamide is not merely a procedural task but a reflection of a laboratory's commitment to safety and environmental stewardship. By understanding the compound's hazards, utilizing appropriate PPE, and adhering to a systematic disposal protocol, researchers can ensure that their work is conducted responsibly. This guide serves as a foundational document; however, it is imperative to always consult your institution's specific EHS guidelines and any available manufacturer's Safety Data Sheet for the most comprehensive and up-to-date information.
References
Chemical Hazards and Toxic Substances - Overview . Occupational Safety and Health Administration (OSHA). Available at: [Link]
Regulations for Hazardous Waste Generated at Academic Laboratories . U.S. Environmental Protection Agency (EPA). Available at: [Link]
Sulfonamide derivatives: Synthesis and applications . ResearchGate. Available at: [Link]
Removal of sulfonamide antibiotics upon conventional activated sludge and advanced membrane bioreactor treatment . PubMed. Available at: [Link]
Sulfonamide derivatives: Synthesis and applications . International Journal of Frontiers in Chemistry and Pharmacy Research. Available at: [Link]
Prototype for rapid test devices to detect residues of sulfonamides in chicken carcasses from traditional breeders in Surabaya, Indonesia . National Institutes of Health (NIH). Available at: [Link]
